A 419259 Trihydrochloride-D3

Core Science & Biosynthesis

Precision Bioanalysis in CML: The A-419259 Trihydrochloride-D3 System

Executive Summary: The Dual-Agent Strategy

In the landscape of Chronic Myelogenous Leukemia (CML) research, the focus often drifts solely to therapeutic candidates. However, reproducible data relies on precise quantification. This guide addresses a specific, critical pairing in CML drug development:

• The Therapeutic Agent: A-419259 Trihydrochloride (a potent, broad-spectrum Src Family Kinase inhibitor).

• The Bioanalytical Standard: A-419259 Trihydrochloride-D3 (the deuterated isotopologue used as an internal standard).

While A-419259 targets the secondary resistance mechanisms in CML (specifically Hck and Lyn kinases), the D3 variant is the metrological anchor that allows researchers to accurately measure intracellular drug accumulation and plasma pharmacokinetics (PK) via LC-MS/MS. This guide details the mechanistic rationale for the inhibitor and the technical protocol for using its deuterated standard.

Mechanistic Grounding: SFKs in CML Resistance

The Biological Target

The primary driver of CML is the BCR-ABL fusion protein. While Imatinib targets BCR-ABL, resistance frequently emerges.[1][2] A critical, BCR-ABL-independent resistance mechanism involves the upregulation of Src Family Kinases (SFKs) , specifically Hck (Hematopoietic cell kinase) and Lyn .[1]

A-419259 is a pyrrolo[2,3-d]pyrimidine-based inhibitor designed to block these kinases. Unlike Imatinib, which binds the inactive conformation of Abl, A-419259 binds the ATP-binding pocket of active SFKs, effectively shutting down the "escape route" utilized by resistant CML cells.

Pathway Visualization

The following diagram illustrates how A-419259 intervenes in the signaling cascade where Imatinib fails.

Caption: A-419259 targets the Src Family Kinases (Hck/Lyn) that drive proliferation when BCR-ABL inhibition is compromised.

The Role of A-419259 Trihydrochloride-D3

Why Deuterium?

In quantitative bioanalysis, matrix effects (ion suppression/enhancement) can skew results. The D3 (Deuterated) variant serves as the "Internal Standard" (IS).

• Chemical Identity: It retains the exact chromatographic retention time as the drug.

• Mass Shift: It is 3 Daltons heavier (due to 3 deuterium atoms replacing hydrogen).

• Function: By spiking a known amount of D3 into the sample before extraction, any loss of drug during processing is mirrored by the loss of D3. The final ratio of Drug/D3 provides a self-corrected, absolute concentration.

Comparative Properties

Feature	A-419259 (Analyte)	A-419259-D3 (Internal Standard)
Role	Therapeutic Candidate	Analytical Reference
Molecular Weight	~482.62 (Free base)	+3.01 Da shift
Use Case	Treating CML cells	Spiked into lysate/plasma for LC-MS
Solubility	Low (needs HCl salt form)	Low (needs HCl salt form)
Detection	Variable Signal	Constant Reference Signal

Experimental Protocols

Protocol A: In Vitro Efficacy (The Biological Assay)

Objective: Determine the IC50 of A-419259 in Imatinib-resistant K562 cells.

• Cell Culture: Cultivate K562-R (Imatinib-resistant) cells in RPMI-1640 + 10% FBS.

• Compound Prep: Dissolve A-419259 Trihydrochloride (non-D3) in DMSO to 10 mM.

  • Note: The trihydrochloride salt is crucial. The free base is nearly insoluble in aqueous media.

• Treatment: Seed cells at 5x10^3 cells/well (96-well plate). Treat with serial dilutions (1 nM to 10 µM) for 72 hours.

• Readout: Use a viability assay (e.g., CellTiter-Glo).

• Expectation: Effective inhibition of proliferation with IC50 values in the 100–300 nM range for resistant lines driven by SFKs.

Protocol B: LC-MS/MS Quantification (The Analytical Assay)

Objective: Quantify intracellular concentration of A-419259 using the D3 Internal Standard.

Reagents:

• Analyte: A-419259 Trihydrochloride.[3][4][5]

• Internal Standard (IS): A-419259 Trihydrochloride-D3 .

• Matrix: Cell lysate or Plasma.

Workflow:

• Stock Preparation:

  • Prepare IS Stock: 1 mg/mL A-419259-D3 in DMSO.

  • Working IS Solution: Dilute to 100 ng/mL in Acetonitrile (ACN).

• Sample Processing (Protein Precipitation):

  • Aliquot 50 µL of sample (plasma/lysate).

  • CRITICAL STEP: Add 200 µL of Working IS Solution (D3) . This precipitates proteins and spikes the standard simultaneously.

  • Vortex (1 min) and Centrifuge (10,000 x g, 10 min).

  • Transfer supernatant to LC vial.

• LC-MS/MS Parameters:

  • Column: C18 Reverse Phase (e.g., Waters XBridge, 2.1 x 50 mm).

  • Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in ACN.

  • Gradient: 5% B to 95% B over 3 minutes.

  • Ionization: ESI Positive Mode.

  • MRM Transitions:

    • Analyte (A-419259): Monitor parent ion [M+H]+ -> Fragment (specific to pyrrolo-pyrimidine core).

    • IS (A-419259-D3): Monitor [M+3+H]+ -> Fragment (same core + 3 Da if label is retained).

Bioanalytical Workflow Diagram

Caption: The Isotope Dilution Workflow ensures that extraction losses are mathematically corrected using the D3 standard.

Data Interpretation & Troubleshooting

Interpreting the Ratio

When analyzing the data, do not look at raw peak areas alone.

• Formula:

• If the D3 peak area drops significantly in a specific sample, it indicates matrix suppression . However, because the ratio is used, the calculated concentration remains accurate (E-E-A-T principle of self-validating systems).

Common Pitfalls

• Deuterium Exchange: Ensure the D3 label is on a non-exchangeable position (e.g., on the carbon backbone, not on -OH or -NH groups).[6] If the label is on an exchangeable proton, the +3 mass shift will disappear in aqueous solution.

• Solubility: The "Trihydrochloride" form is acidic. When spiking into plasma (pH 7.4), ensure the organic solvent ratio is high enough to prevent the free base from crashing out of solution.

References

• Wilson, M. B., et al. (2002). Selective pyrrolo-pyrimidine inhibitors reveal a necessary role for Src family kinases in Bcr-Abl signal transduction and oncogenesis.[7] Oncogene. [Link]

• Pene-Dumitrescu, T., et al. (2008). An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259.[7][8] Oncogene. [Link]

• Saito, Y., et al. (2013). A pyrrolo-pyrimidine derivative targets human primary AML stem cells in vivo.[7][8] Science Translational Medicine. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Overcoming kinase resistance in chronic myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Src Kinases | Kinases | Tocris Bioscience [tocris.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. caymanchem.com [caymanchem.com]

Technical Guide: A-419259 Trihydrochloride-D3 in Acute Myeloid Leukemia (AML) Research

Executive Summary

This technical guide provides a comprehensive framework for utilizing A-419259 Trihydrochloride and its stable isotope-labeled analog, A-419259-D3 , in Acute Myeloid Leukemia (AML) research. A-419259 is a potent, broad-spectrum pyrrolo[2,3-d]pyrimidine inhibitor targeting Src Family Kinases (SFKs), specifically Hck, Lyn, and Fgr . These kinases are critical downstream effectors of oncogenic drivers like FLT3-ITD in AML stem cells.

While the non-deuterated compound is the pharmacological agent, the Deuterated (D3) variant serves a distinct, critical role as an Internal Standard (IS) for precise quantification via LC-MS/MS. This guide bridges the gap between biological efficacy testing and bioanalytical validation, ensuring robust data integrity in preclinical drug development.

Part 1: The Compound & Mechanism of Action[1]

Physicochemical Identity

• Compound Name: A-419259 Trihydrochloride[1][2][3][4]

• Core Structure: Pyrrolo[2,3-d]pyrimidine scaffold.[1][5]

• Salt Form Advantage: The trihydrochloride (3HCl) salt significantly enhances water solubility (>50 mg/mL) compared to the free base, making it superior for in vivo formulations and aqueous stock preparation.

• Target Profile:

  • Hck: IC₅₀ = 0.43 nM (Primary AML target)

  • Lyn: IC₅₀ < 3 nM[6][2][3][7][8]

  • Src: IC₅₀ = 9 nM[6][2][3][4][5][7][8]

  • Selectivity: Minimal activity against c-Abl (IC₅₀ ~3 µM), distinguishing it from dual Src/Abl inhibitors like dasatinib.

The "D3" Isotopologue: Why It Matters

A-419259-D3 contains three deuterium atoms, typically replacing hydrogen on the N-methyl piperazine moiety.

• Application: It is strictly an analytical tool, not a therapeutic agent.

• The Problem: In LC-MS/MS analysis of complex matrices (plasma, bone marrow lysate), "matrix effects" (co-eluting phospholipids/proteins) can suppress or enhance ionization, leading to inaccurate quantification.

• The Solution: Because A-419259-D3 is chemically identical but mass-distinct (+3 Da), it co-elutes with the analyte and experiences the exact same matrix effects. Normalizing the drug's signal to the D3 signal cancels out these errors.

Mechanism in AML: The Hck/Lyn Axis

In AML, particularly FLT3-mutated subtypes, SFKs (Hck, Lyn, Fgr) are constitutively activated. They serve as critical signal transducers between the FLT3 receptor and downstream survival pathways (STAT5, ERK, AKT). A-419259 uncouples this signaling, driving apoptosis in leukemic blast cells and, crucially, quiescent Leukemic Stem Cells (LSCs).

Figure 1: Mechanism of Action.[6][1][2][3][4][7][8][9][10] A-419259 inhibits Hck/Lyn/Fgr, uncoupling FLT3-ITD form downstream survival effectors STAT5/ERK.

Part 2: Analytical Workflow (LC-MS/MS)

Objective: Accurate quantification of A-419259 in murine plasma or cell lysate using A-419259-D3 as the Internal Standard.

Critical Quality Attributes (CQA)

Parameter	Specification	Rationale
Analyte	A-419259 (Parent)	The active drug being measured.
Internal Standard	A-419259-D3	Corrects for extraction efficiency and ionization suppression.
Mass Shift	+3.018 Da	Sufficient to resolve from parent isotope envelope (M+0).
Retention Time	Co-eluting	Must elute at the exact same time as parent to experience identical matrix effects.

LC-MS/MS Protocol

Reagents:

• A-419259 Trihydrochloride (Analyte)[1][2][3]

• A-419259-D3 (Internal Standard)

• Acetonitrile (LC-MS Grade)

• Formic Acid (0.1%)

Workflow:

• Stock Prep: Dissolve A-419259-D3 in DMSO to 1 mM. Dilute to a working concentration (e.g., 100 nM) in acetonitrile.

• Sample Extraction (Protein Precipitation):

  • Aliquot 50 µL of plasma/lysate.

  • Add 150 µL of Acetonitrile containing A-419259-D3 (IS) .

  • Note: The IS is added during extraction, not after, to track recovery losses.

• Processing: Vortex (30s), Centrifuge (15,000 x g, 10 min, 4°C).

• Injection: Transfer supernatant to vial; inject 5 µL onto C18 column.

• Detection: Monitor MRM transitions.

  • Parent: m/z 483.2 → Fragment X

  • IS (D3): m/z 486.2 → Fragment X (shifted)

Figure 2: Bioanalytical Workflow. The D3 Internal Standard is introduced immediately during extraction to normalize all subsequent variability.

Part 3: Biological Evaluation Protocols

Reconstitution & Storage (Trihydrochloride Salt)

The trihydrochloride salt is hygroscopic. Improper handling leads to stoichiometry errors.

• Equilibration: Allow vial to reach room temperature before opening to prevent condensation.

• Solvent:

  • For Cell Culture: Dissolve in sterile DMSO to 10 mM. Aliquot and store at -20°C. Avoid repeated freeze-thaw.

  • For In Vivo: Dissolve in sterile water or PBS. The 3HCl salt is highly water-soluble (~60 mg/mL). Caution: The solution will be acidic. For high concentrations, buffer with small amounts of NaOH or use a buffered vehicle (e.g., 50 mM Acetate, pH 5.5) to prevent injection site irritation.

• Stability: Solutions in DMSO are stable for 3 months at -20°C. Aqueous solutions should be prepared fresh.

Cellular Viability Assay (AML Lines)

Target Cells: MV4-11 (FLT3-ITD), MOLM-13. Control: HL-60 (FLT3-WT, less sensitive).

• Seeding: Plate AML cells at 10,000 cells/well in 96-well plates (RPMI + 10% FBS).

• Treatment: Treat with A-419259 (Serial dilution: 1 nM to 10 µM) for 72 hours.

  • Note: Do not use the D3 variant here; it is too expensive and provides no biological advantage.

• Readout: Add CCK-8 or CellTiter-Glo reagent. Incubate 1-4 hours. Measure absorbance/luminescence.

• Analysis: Plot dose-response curve. Expected IC₅₀ for MV4-11 is < 50 nM.[7]

Western Blot Validation (Pathway Engagement)

To confirm Hck/Lyn inhibition:

• Treat cells with A-419259 (100 nM) for 4 hours.

• Lyse cells (RIPA buffer + Phosphatase Inhibitors).

• Blot for:

  • p-Src Family (Tyr416): Measures active SFKs (Direct target).

  • p-STAT5 (Tyr694): Downstream effector (Should decrease).

  • Total Hck/Lyn: Loading control.

References

• Saito, Y., et al. (2013). "A pyrrolo-pyrimidine derivative targets human primary AML stem cells in vivo." Science Translational Medicine, 5(181), 181ra52.

• Poret, N., et al. (2014). "Silencing of the Src family kinase Hck results in a loss of stemness properties in human glioblastoma." Stem Cells, 32(11). (Demonstrates Hck mechanism).

• FDA Guidance for Industry (2018). "Bioanalytical Method Validation." (Establishes requirement for Internal Standards in LC-MS).

• Tocris Bioscience. "A 419259 Trihydrochloride Product Information." (Physicochemical properties).[6][1][2][3][4][7][8][10][11]

• MedChemExpress. "A 419259 Datasheet." (Solubility and stability data).

Sources

• 1. A-419259 trihydrochloride ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Sapphire North America [sapphire-usa.com]
• 6. selleckchem.com [selleckchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cocrystallization of the Src-Family Kinase Hck with the ATP-Site Inhibitor A-419259 Stabilizes an Extended Activation Loop Conformation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

The Strategic Imperative for Deuteration: The A-419259-D3 Concept

An In-depth Technical Guide to A-419259 Trihydrochloride and the Strategic Application of Deuteration

This guide provides a comprehensive technical overview of A-419259 Trihydrochloride, a potent second-generation pyrrolo-pyrimidine inhibitor of Src Family Kinases (SFKs). We will delve into its chemical structure, mechanism of action, biological activity, and practical experimental protocols. Furthermore, this document will explore the scientific rationale and potential benefits of isotopic modification, specifically focusing on the conceptual A-419259 Trihydrochloride-D3, to provide researchers and drug development professionals with field-proven insights into advanced medicinal chemistry strategies.

While "A-419259 Trihydrochloride-D3" is not a commercially cataloged compound at present, its designation implies a strategic modification of the parent molecule, A-419259. The "-D3" suffix indicates the replacement of three protium (¹H) atoms with deuterium (²H or D), a stable, non-radioactive isotope of hydrogen.

This is not a trivial alteration. In drug development, precision deuteration is a sophisticated tool used to enhance a molecule's pharmacokinetic profile.[1] The foundational principle is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger and more stable than the carbon-hydrogen (C-H) bond.[2] Consequently, metabolic enzymes, particularly Cytochrome P450 (CYP) enzymes, break C-D bonds at a slower rate.[2]

Causality Behind Deuteration Strategy: If a drug is rapidly metabolized at a specific site (a metabolic "hotspot"), this can lead to poor bioavailability, a short half-life, or the formation of toxic metabolites. By selectively replacing hydrogens at these hotspots with deuterium, we can retard this metabolic breakdown.[1][2] This can result in:

• Improved Metabolic Stability: Leading to a longer plasma half-life and sustained target engagement.

• Enhanced Safety Profile: By reducing the formation of potentially reactive metabolites.

• Increased Drug Exposure: Allowing for lower or less frequent dosing regimens.

For a molecule like A-419259, potential sites for deuteration would be metabolically labile positions, such as the N-methyl group on the piperazine ring. A -CD₃ group is metabolically more robust than a -CH₃ group, which is susceptible to N-demethylation. The "D3" in A-419259-D3 most logically refers to the substitution of the three hydrogens on this methyl group.

Caption: A-419259 Inhibition of Src Family Kinase (SFK) Signaling.

Biological Activity and Therapeutic Potential

A-419259 demonstrates potent activity against several key SFKs and has shown significant efficacy in preclinical models of leukemia.

In Vitro Efficacy and Selectivity

A-419259 is a potent inhibitor of multiple SFKs with a high degree of selectivity over other kinases like c-Abl. [3]This selectivity is crucial, as it minimizes off-target effects, a common challenge with kinase inhibitors.

Kinase Target	IC₅₀ (nM)	Reference
Hck	0.43
Lck	< 3	[4][5]
Lyn	< 3	[4][5]
Src	9	[6][4][5]
c-Abl	3,000	[3]

In cell-based assays, A-419259 effectively suppresses the proliferation of Philadelphia chromosome-positive (Ph+) CML cell lines, such as K-562 and Meg-01, with IC₅₀ values in the range of 0.1-0.3 µM. [7][3]It also potently induces apoptosis in these cells in a dose-dependent manner. [7]Furthermore, it inhibits the proliferation of acute myeloid leukemia (AML) stem cells.

In Vivo Studies

Preclinical studies have validated the in vivo potential of A-419259. In mouse patient-derived xenograft (PDX) models of AML, administration of A-419259 at 30 mg/kg twice daily significantly reduced the total number of AML cells and AML stem cells in the bone marrow and spleen. [3]It has also been shown to reduce tumor growth in orthotopic mouse models. [7]These findings underscore its potential as a therapeutic agent for myeloid leukemias. [8]

Practical Guidelines for Researchers

To ensure reproducibility and scientific integrity, adherence to validated protocols is paramount.

Preparation of Stock Solutions

Trustworthiness: This protocol is based on solubility data from multiple chemical suppliers to ensure a robust and reliable starting point for experimentation. [4] Objective: To prepare a high-concentration, sterile stock solution of A-419259 Trihydrochloride for use in in vitro assays.

Materials:

• A-419259 Trihydrochloride (MW: 592.0 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, nuclease-free water

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

Step-by-Step Protocol:

• Pre-computation: Use the molecular weight (592.0 g/mol ) to calculate the mass required for your desired stock concentration. For a 20 mM stock in DMSO:

  • Mass (mg) = 20 mmol/L * 0.5920 g/mmol * Volume (L) * 1000 mg/g

  • For 1 mL of stock: Mass = 20 * 0.5920 * 0.001 * 1000 = 11.84 mg

• Weighing: Carefully weigh the calculated amount of A-419259 Trihydrochloride powder in a sterile microcentrifuge tube.

• Solubilization: Add the corresponding volume of anhydrous DMSO to the powder. For aqueous preparations, use sterile water. Causality Note: Using anhydrous DMSO is critical as moisture can reduce the solubility of many compounds over time. [4]4. Dissolution: Vortex the solution thoroughly. If precipitation is observed, gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution. [6]5. Sterilization (Optional but Recommended): If the stock will be used in cell culture for extended periods, filter it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability. Solutions are often less stable than the powder form; preparing fresh solutions is recommended for sensitive experiments. [9]

Conceptual Protocol: In Vitro Kinase Assay

Objective: To determine the IC₅₀ of A-419259 against a specific Src Family Kinase.

Sources

• 1. biojiva.com [biojiva.com]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. ATP-site inhibitors induce unique conformations of the acute myeloid leukemia-associated Src-family kinase, Fgr - PMC [pmc.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]

A-419259 Trihydrochloride: A Comprehensive Technical Guide to its Target Kinases

This guide provides an in-depth technical overview of A-419259 Trihydrochloride, a potent pyrrolo-pyrimidine inhibitor of the Src family of kinases (SFKs). It is intended for researchers, scientists, and drug development professionals engaged in kinase inhibitor research and development. This document delves into the core kinase targets of A-419259, its impact on critical signaling pathways, and detailed methodologies for its characterization.

Introduction: The Significance of A-419259

A-419259 has emerged as a valuable research tool and a potential therapeutic agent due to its high affinity and selectivity for Src family kinases.[1][2] These non-receptor tyrosine kinases are pivotal regulators of a multitude of cellular processes, including proliferation, differentiation, survival, and migration.[3][4] Dysregulation of SFK activity is a hallmark of various human cancers, particularly hematological malignancies such as Chronic Myeloid Leukemia (CML) and Acute Myeloid Leukemia (AML).[2][5][6] A-419259's ability to potently inhibit these kinases provides a powerful means to dissect their roles in both normal physiology and disease states. This guide will provide the foundational knowledge and practical methodologies to effectively utilize A-419259 in a research setting.

Physicochemical Properties and Handling

The deuterated (D3) form of A-419259 Trihydrochloride is often utilized in pharmacokinetic and metabolic studies. For the purposes of this guide, which focuses on its biological kinase targets, the data for the non-deuterated A-419259 and its trihydrochloride salt are presented, as the biological activity is comparable.

Property	Value	Source
Chemical Name	7-[trans-4-(4-Methyl-1-piperazinyl)cyclohexyl]-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine trihydrochloride	[7]
Synonyms	RK-20449	[1][8]
Molecular Formula	C29H34N6O · 3HCl	[7][9]
Molecular Weight	592.01 g/mol	[7]
Appearance	Solid	[8]
Solubility	DMSO: 20 mM, Water: 100 mM	[7]

Storage and Handling:

A-419259 Trihydrochloride should be stored as a desiccated solid at room temperature.[7] For experimental use, stock solutions are typically prepared in anhydrous DMSO or water.[2][7] It is recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[10] Researchers should consult the relevant Safety Data Sheet (SDS) for comprehensive handling and safety information before use.[11][12] Standard laboratory personal protective equipment, including gloves, lab coat, and eye protection, should be worn when handling this compound.[11]

Core Target Kinases and Potency

A-419259 is a highly potent inhibitor of several members of the Src family of kinases. Its inhibitory activity is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the kinase activity by 50%. The table below summarizes the reported IC50 values for A-419259 against its primary kinase targets.

Target Kinase	IC50 (nM)	Biological Context	References
Lck	<3	T-cell signaling	[1][2][13]
Lyn	<3	B-cell signaling, myeloid cell function	[1][2][13]
Hck	0.43 - 11.26	Myeloid cell signaling, implicated in AML and CML	[7][8]
Src	9	Broadly expressed, cell adhesion, proliferation	[1][2][13]
c-Abl	3000	Target of imatinib in CML (lower affinity for A-419259)	[8][13]
PKC	>33,000	Broad family of serine/threonine kinases (low affinity)	[8]

The low nanomolar IC50 values for Lck, Lyn, Hck, and Src underscore the high potency of A-419259.[1][2][7][8][13] Its significantly lower potency against c-Abl and PKC demonstrates its selectivity for the Src family kinases.[8][13] This selectivity is a critical attribute for a chemical probe, as it allows for the specific interrogation of SFK-dependent signaling pathways.

Impact on Cellular Signaling Pathways

The inhibition of Src family kinases by A-419259 has profound effects on downstream signaling cascades that are crucial for cancer cell proliferation and survival. Below are key pathways affected by this inhibitor.

The Bcr-Abl Signaling Network in CML

In Chronic Myeloid Leukemia (CML), the constitutively active Bcr-Abl fusion protein is the primary driver of oncogenesis. Src family kinases, particularly Hck and Lyn, are critical downstream effectors of Bcr-Abl.[2][5] A-419259 disrupts this signaling axis, leading to the inhibition of proliferation and induction of apoptosis in CML cells.[1][5]

Caption: Bcr-Abl signaling pathway and the inhibitory action of A-419259.

Hck Signaling in Acute Myeloid Leukemia (AML)

Hematopoietic Cell Kinase (HCK) is frequently overexpressed in AML and plays a role in the survival and proliferation of leukemic stem cells.[5][7] HCK is involved in signaling pathways downstream of growth factor receptors and adhesion molecules, contributing to the malignant phenotype. A-419259's potent inhibition of Hck makes it a valuable tool for studying and potentially treating AML.[6][7]

Caption: Hck signaling in AML and its inhibition by A-419259.

Experimental Protocols for Target Validation

To rigorously validate the interaction of A-419259 with its target kinases, a combination of in vitro and in-cell assays is essential. The following protocols provide a framework for these investigations.

In Vitro Kinase Inhibition Assay

This protocol describes a radiometric or luminescence-based assay to determine the IC50 of A-419259 against a purified Src family kinase. The principle is to measure the transfer of phosphate (from ATP) to a substrate peptide by the kinase in the presence of varying concentrations of the inhibitor.

Materials:

• Purified recombinant Src family kinase (e.g., Src, Lck, Lyn, Hck)

• Kinase-specific substrate peptide

• Kinase reaction buffer (e.g., 60 mM HEPES-NaOH, pH 7.5, 3 mM MgCl2, 3 mM MnCl2, 3 µM Na-orthovanadate, 1.2 mM DTT)[14]

• ATP ([γ-32P]ATP for radiometric assay or unlabeled ATP for luminescence-based assay)

• A-419259 Trihydrochloride stock solution (in DMSO or water)

• 96-well or 384-well assay plates

• Phosphocellulose paper and phosphoric acid (for radiometric assay)

• ADP-Glo™ Kinase Assay kit (for luminescence-based assay)

• Scintillation counter or luminescence plate reader

Procedure:

• Prepare A-419259 dilutions: Serially dilute the A-419259 stock solution in the kinase reaction buffer to create a range of concentrations (e.g., from 1 µM to 0.01 nM). Include a DMSO/vehicle control.

• Prepare kinase reaction mix: In each well of the assay plate, combine the kinase, substrate peptide, and kinase reaction buffer.

• Add inhibitor: Add the serially diluted A-419259 or vehicle control to the appropriate wells.

• Initiate the reaction: Start the kinase reaction by adding ATP. For radiometric assays, this will be [γ-32P]ATP. For luminescence-based assays, use unlabeled ATP.

• Incubate: Incubate the plate at 30°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.[10]

• Stop the reaction:

  • Radiometric assay: Spot a portion of the reaction mixture onto phosphocellulose paper and immediately immerse in 0.75% phosphoric acid to stop the reaction.[10]

  • Luminescence-based assay: Add the ADP-Glo™ Reagent to deplete unused ATP.[15]

• Detection:

  • Radiometric assay: Wash the phosphocellulose paper extensively with phosphoric acid to remove unincorporated [γ-32P]ATP. Measure the incorporated radioactivity using a scintillation counter.

  • Luminescence-based assay: Add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal.[15] Read the luminescence on a plate reader.

• Data analysis: Plot the percentage of kinase inhibition against the logarithm of the A-419259 concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Self-Validation:

• Positive control: A known potent inhibitor of the specific SFK being tested.

• Negative control: Vehicle (DMSO) only, representing 0% inhibition.

• No enzyme control: To determine the background signal.

• No substrate control: To ensure the signal is dependent on substrate phosphorylation.

Caption: Workflow for an in vitro kinase inhibition assay.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm target engagement of a drug in a cellular environment.[16][17] The principle is that a protein becomes more resistant to thermal denaturation when bound to a ligand.[16]

Materials:

• Cell line of interest (e.g., K-562 for CML)

• A-419259 Trihydrochloride

• Cell culture medium and reagents

• Phosphate-buffered saline (PBS) with protease and phosphatase inhibitors

• PCR tubes or 96-well PCR plate

• Thermal cycler

• Equipment for cell lysis (e.g., for freeze-thaw cycles)

• Centrifuge

• SDS-PAGE and Western blotting reagents

• Primary antibody against the target kinase (e.g., anti-Src, anti-Hck)

• HRP-conjugated secondary antibody

• Chemiluminescence detection system

Procedure:

• Cell treatment: Treat cultured cells with A-419259 at the desired concentration or with vehicle (DMSO) for a specified time in a CO2 incubator.

• Harvest and wash: Harvest the cells, wash with PBS, and resuspend in PBS containing protease and phosphatase inhibitors.

• Heat challenge: Aliquot the cell suspension into PCR tubes or a PCR plate. Heat the samples in a thermal cycler across a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.[16]

• Cell lysis: Lyse the cells using three rapid freeze-thaw cycles.[16]

• Separate soluble and aggregated proteins: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[16]

• Sample preparation for Western blot: Collect the supernatant (soluble protein fraction) and determine the protein concentration. Prepare samples for SDS-PAGE.

• Western blotting: Separate the proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody against the target kinase.[18] Follow with an HRP-conjugated secondary antibody and detect the signal using chemiluminescence.

• Data analysis: Quantify the band intensities at each temperature for both the vehicle- and A-419259-treated samples. Plot the relative amount of soluble protein against temperature to generate melting curves. A shift in the melting curve to a higher temperature in the presence of A-419259 indicates target engagement.

Self-Validation:

• Isothermal dose-response: Perform the assay at a single, optimized temperature with varying concentrations of A-419259 to demonstrate dose-dependent stabilization.

• Negative control protein: Probe the Western blot for a protein not expected to bind A-419259 to show that the thermal stabilization is specific to the target.

• Loading control: Ensure equal protein loading in each lane of the SDS-PAGE.

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Apoptosis Assay in K-562 Cells

A-419259 is known to induce apoptosis in CML cell lines such as K-562.[1][19] This can be quantified by measuring the activation of caspases, key executioners of apoptosis, or by detecting the externalization of phosphatidylserine using Annexin V staining.

Materials:

• K-562 cells

• A-419259 Trihydrochloride

• Cell culture medium

• Caspase-Glo® 3/7 Assay Kit or Annexin V-FITC Apoptosis Detection Kit

• Luminescence plate reader or flow cytometer

Procedure (Caspase-3/7 Activation):

• Cell seeding: Seed K-562 cells in a 96-well plate.

• Treatment: Treat the cells with a dose range of A-419259 or vehicle control. Include a positive control for apoptosis (e.g., staurosporine).

• Incubation: Incubate for a specified period (e.g., 24-48 hours).

• Assay: Add the Caspase-Glo® 3/7 Reagent to the wells, mix, and incubate at room temperature as per the manufacturer's instructions.[20]

• Detection: Measure the luminescence using a plate reader. An increase in luminescence indicates an increase in caspase-3/7 activity and apoptosis.

Procedure (Annexin V Staining):

• Cell treatment: Treat K-562 cells with A-419259 as described above.

• Harvest and wash: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and propidium iodide (PI) or another viability dye.

• Incubation: Incubate in the dark at room temperature.

• Analysis: Analyze the cells by flow cytometry. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Self-Validation:

• Positive control: A known apoptosis-inducing agent (e.g., staurosporine).

• Negative control: Untreated or vehicle-treated cells.

• Time course experiment: Measure apoptosis at different time points after treatment to understand the kinetics of cell death.

Conclusion and Future Directions

A-419259 Trihydrochloride is a potent and selective inhibitor of Src family kinases, making it an indispensable tool for cancer research and drug discovery. Its ability to modulate key signaling pathways in hematological malignancies highlights its therapeutic potential. The methodologies outlined in this guide provide a robust framework for researchers to investigate the mechanism of action of A-419259 and to explore its effects in various biological systems. Future research may focus on elucidating the mechanisms of resistance to A-419259 and exploring its efficacy in combination with other anti-cancer agents.

References

• Potential molecules implicated in downstream signaling pathways of p185BCR-ABL in Ph+ ALL involve GTPase-activating protein, phospholipase C-gamma 1, and phosphatidylinositol 3'-kinase. PubMed. [Link]

• BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia. PMC. [Link]

• Comprehensive analysis of the HCK gene in myeloid neoplasms: Insights into biological functions, prognosis, and response to antineoplastic agents. PMC. [Link]

• BCR–ABL1 signaling pathways. Downstream signaling pathways activated by... ResearchGate. [Link]

• HCK Inhibition Displays Antineoplastic Activity on Acute Leukemia and Promotes Immune Regulation of the Bone Marrow Tumor Microenvironment. Blood | American Society of Hematology. [Link]

• ATP-site inhibitors induce unique conformations of the acute myeloid leukemia-associated Src-family kinase, Fgr. PMC. [Link]

• Src protein–tyrosine kinase structure and regulation. ScienceDirect. [Link]

• SRC Kinase Assay | A Validated SRC Inhibitor Screening Assay. BellBrook Labs. [Link]

• Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. [Link]

• Characterisation of an in vitro kinase assay for Src. All kinase assays... ResearchGate. [Link]

• Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. NCBI. [Link]

• The cellular thermal shift assay of MEK in the presence of inhibitors,... ResearchGate. [Link]

• Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. ACS Publications. [Link]

• Regulation of Src Family Kinases in Human Cancers. PMC. [Link]

• Apoptosis in Hypothalamic Cell Model by Caspase Multiplexing Assay. JoVE. [Link]

• Induction of K562 Cell Apoptosis by As4S4 via Down-Regulating miR181. PMC. [Link]

• Caspase-3 is required for apoptosis of K562 cells. K562 cells were... ResearchGate. [Link]

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• 4. Regulation of Src Family Kinases in Human Cancers - PMC [pmc.ncbi.nlm.nih.gov]
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Protocols & Analytical Methods

A 419259 Trihydrochloride-D3 in vitro assay protocol

Application Note and Protocol

Topic: In Vitro Efficacy Assessment of A 419259 Trihydrochloride-D3: A Cell-Based Apoptosis and Viability Assay

Audience: Researchers, scientists, and drug development professionals.

Introduction: Unveiling the Pro-Apoptotic Potential of A 419259

A 419259 is a potent, second-generation pyrrolo-pyrimidine compound that demonstrates high selectivity as a broad-spectrum inhibitor of the Src family of protein tyrosine kinases (SFKs), including Src, Lck, and Lyn, with IC50 values in the low nanomolar range.[1][2][3] SFKs are crucial signaling molecules that are frequently overactive in various human cancers, particularly in hematological malignancies like Chronic Myeloid Leukemia (CML) and Acute Myeloid Leukemia (AML).[4][5] By inhibiting the constitutive activity of these kinases, A 419259 disrupts key oncogenic signaling pathways, leading to the suppression of cell proliferation and the induction of programmed cell death, or apoptosis.[1][6][7][8]

This application note provides a comprehensive, field-proven guide for researchers to quantitatively assess the in vitro efficacy of A 419259 Trihydrochloride-D3. The "-D3" designation indicates that this is a deuterated form of the compound, often used for pharmacokinetic studies; however, its biological mechanism of action in vitro is identical to its non-deuterated counterpart. We present a robust, dual-assay workflow using a CML cell line (K-562) to simultaneously measure the induction of apoptosis via caspase activity and the corresponding reduction in cell viability.

Scientific Principle: Quantifying Cell Fate

The protocol is centered on two key endpoints to provide a comprehensive profile of the compound's cellular effect:

• Apoptosis Induction (Caspase-Glo® 3/7 Assay): Apoptosis is a controlled process of cell death executed by a family of proteases called caspases. Caspases 3 and 7 are the primary executioner caspases.[9] Their activation is a pivotal and irreversible step in the apoptotic cascade. The Caspase-Glo® 3/7 assay utilizes a luminogenic substrate containing the DEVD tetrapeptide sequence, which is specifically recognized and cleaved by activated caspase-3 and -7.[10] This cleavage releases aminoluciferin, which is then consumed by luciferase to generate a stable luminescent signal directly proportional to the amount of active caspase-3/7 in the sample. This provides a highly sensitive and specific measure of apoptosis induction.[9][10]

• Cell Viability (MTT or CellTiter-Glo® Assay): To complement the apoptosis data, a cell viability assay is run in parallel. The MTT assay is a colorimetric method that measures the metabolic activity of living cells.[11][12] Viable cells contain mitochondrial reductase enzymes that cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells. Alternatively, the CellTiter-Glo® Luminescent Cell Viability Assay measures ATP levels as an indicator of metabolically active cells.

Experimental Workflow

The overall experimental process is designed for efficiency and reproducibility, typically spanning 3-4 days.

Caption: Workflow for assessing A 419259's pro-apoptotic and cytotoxic effects.

Detailed Protocols

PART 1: Materials and Reagents

• Compound: A 419259 Trihydrochloride-D3 (Store at -20°C or -80°C as a solid).[6]

• Cell Line: K-562 (human Chronic Myeloid Leukemia cell line, ATCC® CCL-243™). This is a well-validated Philadelphia chromosome-positive cell line sensitive to SFK inhibition.[5][6]

• Culture Medium: RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Reagents:

  • Dimethyl sulfoxide (DMSO), anhydrous.[3]

  • Phosphate-Buffered Saline (PBS), sterile.

  • Trypan Blue solution (0.4%).

  • For Apoptosis: Caspase-Glo® 3/7 Assay kit (Promega, Cat. No. G8090 or similar).

  • For Viability: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega, Cat. No. G7570 or similar).

  • Positive Control: Staurosporine or another known apoptosis inducer.

• Equipment:

  • Humidified incubator (37°C, 5% CO₂).

  • Laminar flow hood.

  • Centrifuge.

  • Hemocytometer or automated cell counter.

  • 96-well flat-bottom cell culture plates (white-walled for luminescence, clear for absorbance).

  • Multichannel pipette.

  • Luminometer and/or microplate absorbance reader.

PART 2: Step-by-Step Methodology

Step 2.1: Cell Culture and Seeding

Causality: Maintaining cells in the logarithmic growth phase ensures they are healthy and responsive to treatment. Seeding at an appropriate density prevents overgrowth and ensures nutrient availability throughout the experiment.

• Culture K-562 cells in T-75 flasks according to standard protocols.

• On the day of the experiment, assess cell viability and density using Trypan Blue exclusion. Ensure viability is >95%.

• Resuspend cells in fresh culture medium to a final concentration of 1 x 10⁵ cells/mL.

• Using a multichannel pipette, seed 100 µL of the cell suspension into each well of two 96-well plates (10,000 cells/well). One plate will be for the apoptosis assay, the other for the viability assay.

• Incubate the plates for 4-6 hours to allow cells to acclimatize before treatment.

Step 2.2: Compound Preparation and Cell Treatment

Causality: A 419259 is soluble in DMSO.[3][6] Preparing a high-concentration stock and performing serial dilutions minimizes the final DMSO concentration in the culture, preventing solvent-induced toxicity. A dose-response curve is essential to determine the compound's potency (IC50).

• Prepare Stock Solution: Dissolve A 419259 Trihydrochloride-D3 in anhydrous DMSO to create a 10 mM stock solution.[6] Aliquot and store at -80°C for long-term use.[8]

• Serial Dilutions: On the day of treatment, thaw a stock aliquot. Perform a serial dilution in culture medium to prepare 2X working concentrations. A typical concentration range to test for A 419259 would be from 10 µM down to 1 nM to capture the full dose-response curve, as its IC50 for proliferation is reported to be ~0.1-0.3 µM.[1][8]

• Treatment: Add 100 µL of each 2X working concentration to the appropriate wells of the cell plates. This will dilute the compound to the final 1X concentration and bring the total volume in each well to 200 µL.

• Controls:

  • Vehicle Control: Add 100 µL of medium containing the same final concentration of DMSO as the highest dose of A 419259 (typically ≤0.1%).

  • Positive Control: Treat several wells with a known apoptosis inducer (e.g., 1 µM Staurosporine) to validate the assay's performance.

  • Untreated Control: Wells containing only cells and medium.

• Incubation: Return the plates to the incubator (37°C, 5% CO₂) for a predetermined time. A 48-hour or 72-hour incubation is common for assessing apoptosis and viability.[13]

Step 2.3: Assay Procedure - Caspase-Glo® 3/7 (Apoptosis)

• Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Prepare the Caspase-Glo® 3/7 reagent according to the manufacturer's instructions.

• Add 100 µL of the prepared reagent to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure the luminescence using a plate-reading luminometer.

Step 2.4: Assay Procedure - MTT (Cell Viability)

• Add 20 µL of 5 mg/mL MTT solution to each well.

• Incubate the plate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Mix thoroughly on a plate shaker for 5 minutes.

• Read the absorbance at 570 nm using a microplate reader.

Data Analysis and Expected Results

The primary output will be dose-response curves for both apoptosis induction and loss of viability.

• Normalization:

  • Apoptosis: The luminescent signal is often expressed as "Fold Change" over the vehicle control. (Fold Change = RLU_sample / RLU_vehicle).

  • Viability: The data is expressed as a percentage of the vehicle control. (% Viability = (Abs_sample / Abs_vehicle) * 100).

• Curve Fitting: Plot the normalized data against the logarithm of the compound concentration. Use a non-linear regression model (e.g., four-parameter variable slope) to fit the data and calculate the IC50 (for viability) and EC50 (for apoptosis induction).

Sample Data Presentation

A 419259 Conc. (µM)	% Viability (MTT)	Fold-Induction (Caspase 3/7)
0 (Vehicle)	100%	1.0
0.001	98%	1.2
0.01	91%	2.5
0.1	55%	8.1
0.3	24%	15.3
1	8%	14.8 (Signal may drop at high toxicity)
10	5%	12.5
Calculated Value	IC50 ≈ 0.12 µM	EC50 ≈ 0.08 µM

Note: The above data is illustrative. The EC50 for apoptosis should ideally be at a slightly lower or similar concentration than the IC50 for viability, indicating that apoptosis is the primary mechanism of cell death.

Trustworthiness: A Self-Validating System

To ensure the integrity and reliability of the results, this protocol incorporates several critical validation points:

• Vehicle Control: This is the most important control. It establishes the baseline response and ensures that the observed effects are due to the compound itself and not the DMSO solvent.

• Positive Control: Treatment with a compound like Staurosporine confirms that the cells are capable of undergoing apoptosis and that the assay reagents are working correctly. A robust signal in this control validates any negative results seen with the test compound.

• Z'-factor Calculation: For higher-throughput applications, the Z'-factor can be calculated using the positive and vehicle controls to assess the quality and robustness of the assay. A Z' > 0.5 indicates an excellent assay.

Mechanism of Action Diagram

Caption: A 419259 inhibits SFKs, blocking survival signals and inducing apoptosis.

References

• Vertex AI Search, based on Development of a high-throughput fluorescence polariz
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• MedchemExpress.com. (n.d.). A 419259 (RK-20449) | Src Inhibitor.
• MedchemExpress.com. (n.d.). A 419259 (RK-20449) | Src Inhibitor.
• Selleck Chemicals. (n.d.). A 419259 | Src inhibitor | CAS 364042-47-7.
• Cayman Chemical. (n.d.). A-419259 (RK-20449, CAS Number: 364042-47-7).
• Creative Biogene. (2026, January 27).
• ResearchGate. (n.d.). (A)
• Mo, Y., & Meng, L. (2019). Fluorescence polarization assays in high-throughput screening and drug discovery: a review. RSC Advances, 9(53), 31050-31065.
• Protocols.io. (2016, June 30).
• Thermo Fisher Scientific - ES. (n.d.). Apoptosis Protocols.
• Klucher, K. M., et al. (2017). Constitutive activation of the Src-family kinases Fgr and Hck enhances the tumor burden of acute myeloid leukemia cells in immunocompromised mice. Leukemia, 31(7), 1569-1578.
• Abcam. (n.d.). Protocol for detection of caspases using immunofluorescence.
• ResearchGate. (n.d.). Cytotoxic screening of putative inhibitors of Bcl-2 anti-apoptotic proteins.
• ResearchGate. (n.d.). In vitro assays for evaluating BCL-2 activity a Cytochrome c release...
• PubMed. (2005, November 15). A new assay for the discovery of Bcl-XL inhibitors.
• Promega Corporation. (n.d.). Caspase-Glo® 3/7 Assay System.
• Iacobucci, I., et al. (2023). Bcl-2 family inhibitors sensitize human cancer models to therapy. Journal of Experimental & Clinical Cancer Research, 42(1), 193.
• Tocris Bioscience. (n.d.). A 419259 trihydrochloride | Src Kinases.
• BenchChem. (2025).
• PubMed. (2008, December 15). Simultaneous evaluation of viability and Bcl-2 in small-cell lung cancer.
• Peterson, L. F., et al. (2022). Efficacy and specificity of inhibitors of BCL-2 family protein interactions assessed by affinity measurements in live cells. Journal of Biological Chemistry, 298(6), 101962.
• Cayman Chemical. (n.d.). A-419259 (hydrochloride) (RK-20449, CAS Number: 1435934-25-0).
• PubMed. (2024, October 15).
• MedChemExpress.com. (n.d.). A 419259 trihydrochloride (RK 20449 trihydrochloride) | Src Inhibitor.
• Pene-Dumitrescu, T., et al. (2008). An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259. Oncogene, 27(56), 7055-7069.
• Kang, M. H., & Reynolds, C. P. (2009). Bcl-2 Inhibitors: Targeting Mitochondrial Apoptotic Pathways in Cancer Therapy. Clinical Cancer Research, 15(4), 1126-1132.
• SPIE Digital Library. (2022, May 28).
• SciSpace. (2023, February 2). Bcl-2 family inhibitors sensitize human cancer models to target therapy.
• Minn, A. J., et al. (1997).
• AACR. (2022, June 15). Abstract 356: Pre-clinical investigations utilizing Bcl2 inhibitors in glioblastoma.
• Blood. (2021).
• Selleck. (n.d.). A 419259 | ≥99%(HPLC) | Src 阻害剤.
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• IRIS Unimore. (n.d.). A Novel 3D In Vitro Platform for Pre-Clinical Investigations in Drug Testing, Gene Therapy, and Immuno-oncology.

• University of Bath's research portal. (n.d.). Alternative formats If you require this document in an alternative format, please contact: .

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Mastering the Preparation and Storage of A-419259 Trihydrochloride-D3 Solution: An Application Note and Protocol

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed protocol and in-depth insights into the preparation and storage of A-419259 Trihydrochloride-D3 solutions. By understanding the chemical properties of this potent Src family kinase inhibitor and adhering to best practices, you can ensure the integrity, stability, and optimal performance of your experimental solutions.

A-419259 is a second-generation pyrrolo-pyrimidine that acts as a broad-spectrum inhibitor of Src family kinases, with potent activity against Src, Lck, and Lyn.[1][2][3] Its deuterated form, A-419259 Trihydrochloride-D3, is a valuable tool in various research applications, including pharmacokinetic and metabolic studies, where the deuterium labeling allows for differentiation from the non-deuterated compound. This guide will walk you through the critical considerations and step-by-step procedures for handling this hygroscopic and light-sensitive compound to generate reliable and reproducible experimental results.

Core Principles: Understanding the "Why" Behind the Protocol

The successful preparation of A-419259 Trihydrochloride-D3 solution hinges on a few core principles dictated by its chemical nature. Understanding these principles is paramount to appreciating the rationale behind each step of the protocol.

Hygroscopicity: The Invisible Threat to Accuracy. A-419259 Trihydrochloride is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][4] This property can significantly impact the accuracy of your stock solution's concentration. Absorbed water will artificially inflate the mass of the compound, leading to a lower-than-intended final concentration. Therefore, minimizing exposure to ambient air is a critical and non-negotiable aspect of the handling procedure.

Solubility: Choosing the Right Vehicle. The solubility of A-419259 Trihydrochloride varies across different solvents. While it is soluble in water and DMSO, its stability in these solvents can differ.[1][5] The choice of solvent will depend on the downstream application and the desired stock concentration. For long-term storage, anhydrous DMSO is generally preferred for its ability to dissolve a wide range of organic molecules and its lower freezing point, which minimizes degradation from freeze-thaw cycles.

pH and Stability: The Impact of the Trihydrochloride Salt. A-419259 is supplied as a trihydrochloride salt, which enhances its aqueous solubility.[5][6] However, the pH of the resulting solution can influence the compound's stability.[7][8] It is crucial to use appropriate solvents and, if necessary, buffered systems to maintain a stable pH environment, especially for aqueous working solutions. The hydrochloride salt form can also be susceptible to the common ion effect, which could potentially suppress solubility in the presence of excess chloride ions.[9]

Deuterium Labeling: Preserving Isotopic Integrity. The D3 label is a key feature of this compound. While generally stable, certain harsh conditions could potentially lead to H-D exchange. The protocols outlined here are designed to be mild and will not compromise the isotopic purity of the compound.

Visualizing the Workflow: From Powder to Experiment

To provide a clear overview of the entire process, the following diagram illustrates the key stages of A-419259 Trihydrochloride-D3 solution preparation and storage.

Caption: Workflow for preparing and storing A-419259 Trihydrochloride-D3 solutions.

Quantitative Data Summary: Solubility and Storage

For quick reference, the following table summarizes the key quantitative data for A-419259 Trihydrochloride. Note that while specific data for the D3 version is not available, it is expected to have very similar physical properties to the non-deuterated form.

Parameter	Value	Source
Molecular Weight	592.00 g/mol (Trihydrochloride)	[5][6]
Solubility in DMSO	~10-16 mg/mL	[1][3]
Solubility in Water	>15 mg/mL
Solubility in Ethanol	~24 mg/mL	[3]
Powder Storage	-20°C for up to 3 years (desiccated)	[3][10][11]
DMSO Stock Solution Storage	-80°C for up to 6 months; -20°C for up to 1 month	[1][10][12][13]
Aqueous Solution Storage	Recommended to be prepared fresh; can be stored at -20°C for short periods (days to weeks)	[10]

Detailed Experimental Protocols

These protocols provide a step-by-step guide to preparing stock and working solutions of A-419259 Trihydrochloride-D3.

Protocol 1: Preparation of a 10 mM Anhydrous DMSO Stock Solution

This protocol is recommended for creating a concentrated stock solution for long-term storage.

Rationale: Anhydrous DMSO is the solvent of choice for long-term storage due to its excellent solvating power for organic molecules and its low freezing point, which minimizes the damaging effects of freeze-thaw cycles. Preparing a concentrated stock allows for smaller volumes to be used in experiments, minimizing the final DMSO concentration in the assay.

Materials:

• A-419259 Trihydrochloride-D3 powder

• Anhydrous Dimethyl Sulfoxide (DMSO), new and sealed bottle

• Sterile, amber glass vial or polypropylene microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

• (Optional) Bath sonicator

Procedure:

• Acclimatize the Compound: Before opening, allow the vial of A-419259 Trihydrochloride-D3 to equilibrate to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold powder.

• Weighing the Compound:

  • Perform this step in a low-humidity environment, such as a glove box or a room with a dehumidifier, if possible.[14]

  • Tare a sterile, amber glass vial on the analytical balance.

  • Quickly and carefully weigh the desired amount of A-419259 Trihydrochloride-D3 powder into the vial. For example, to prepare 1 mL of a 10 mM solution, you would need 5.92 mg (Molecular Weight = 592.00 g/mol ).

  • Record the exact mass.

• Adding the Solvent:

  • Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial containing the powder. For the example above, add 1 mL of anhydrous DMSO.

  • Immediately cap the vial tightly.

• Dissolution:

  • Vortex the solution vigorously for 1-2 minutes until the powder is completely dissolved.

  • If the compound is slow to dissolve, you can use a bath sonicator for 5-10 minutes.[11] Visually inspect the solution to ensure there are no visible particles.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials (amber glass or polypropylene).[10][11][12]

  • Label each aliquot clearly with the compound name, concentration, solvent, and date of preparation.

  • For long-term storage, place the aliquots at -80°C.[1][10][12] The solution is stable for up to 6 months under these conditions. For short-term storage (up to 1 month), -20°C is acceptable.

Protocol 2: Preparation of an Aqueous Working Solution from DMSO Stock

This protocol describes the dilution of the DMSO stock solution into an aqueous buffer or cell culture medium for immediate use in experiments.

Rationale: Most biological assays are performed in aqueous environments. It is crucial to dilute the DMSO stock in a way that prevents precipitation of the compound and minimizes the final DMSO concentration, which can be toxic to cells at higher levels.[11][12]

Materials:

• 10 mM A-419259 Trihydrochloride-D3 in DMSO (from Protocol 1)

• Sterile aqueous buffer or cell culture medium (pre-warmed to the experimental temperature if necessary)

• Sterile polypropylene tubes

Procedure:

• Thaw the Stock Solution: Remove one aliquot of the 10 mM DMSO stock solution from the -80°C freezer and allow it to thaw completely at room temperature.

• Serial Dilution (if necessary): For very low final concentrations, it may be necessary to perform an intermediate dilution in DMSO before diluting into the aqueous solution. This helps to prevent precipitation.

• Dilution into Aqueous Medium:

  • Add the required volume of the DMSO stock solution to the pre-warmed aqueous buffer or medium. It is recommended to add the DMSO stock to the aqueous solution while gently vortexing to ensure rapid mixing and prevent localized high concentrations of DMSO that could cause precipitation.

  • For example, to prepare 1 mL of a 10 µM working solution, add 1 µL of the 10 mM DMSO stock to 999 µL of the aqueous medium.

  • The final concentration of DMSO in the working solution should ideally be kept below 0.5% to avoid solvent-induced artifacts.[12]

• Use Immediately: It is best practice to use the freshly prepared aqueous working solution immediately. Aqueous solutions of small molecules are generally less stable than their DMSO counterparts. If short-term storage is necessary, store at 4°C for a few hours or at -20°C for a few days, but stability should be verified.

Signaling Pathway and Mechanism of Action

A-419259 is a potent inhibitor of Src family kinases (SFKs).[1][2][3][15] These non-receptor tyrosine kinases play crucial roles in a multitude of cellular processes, including proliferation, differentiation, survival, and migration. In many cancers, such as Chronic Myeloid Leukemia (CML) and Acute Myeloid Leukemia (AML), SFKs are constitutively active and contribute to the malignant phenotype.[2][15][16]

Caption: A-419259 inhibits Src family kinases, blocking downstream pro-survival and proliferative signaling.

A-419259 exerts its effect by binding to the ATP-binding pocket of the kinase domain of SFKs, preventing the phosphorylation of their downstream substrates.[17] This blockade of SFK activity leads to the inhibition of critical oncogenic signaling pathways, ultimately resulting in decreased cell proliferation and the induction of apoptosis in cancer cells.[1][2][15][18]

Trustworthiness and Self-Validation

The protocols provided in this guide are designed to be self-validating. By adhering to the principles of careful handling of a hygroscopic compound, using high-quality anhydrous solvents, and proper storage conditions, you are building a foundation of reproducibility. To further validate your prepared solutions, consider the following:

• Consistency Checks: When repeating experiments, use a freshly thawed aliquot from the same stock for each replicate to ensure consistency.

• Control Experiments: Always include appropriate vehicle controls (e.g., DMSO at the same final concentration) in your experiments to account for any solvent effects.

• Activity Confirmation: In your initial experiments, include a positive control cell line or assay system where the effect of A-419259 is well-characterized to confirm the biological activity of your prepared solution.

By following these detailed application notes and protocols, researchers can confidently prepare and store A-419259 Trihydrochloride-D3 solutions, ensuring the accuracy and reliability of their experimental data in the pursuit of novel therapeutic strategies.

References

• Google. (2026). Current time information in San Diego, CA, US.
• TutorChase. (n.d.). How do you handle hygroscopic solutes in the lab?.
• MedchemExpress.com. (n.d.). A 419259 (RK-20449) | Src Inhibitor.
• MedchemExpress.com. (n.d.). A 419259 (RK-20449) | Src Inhibitor.
• Selleck Chemicals. (n.d.). A 419259 | Src inhibitor | CAS 364042-47-7.
• Sigma-Aldrich. (n.d.). FAQs on Inhibitor Preparation.
• Cayman Chemical. (n.d.). A-419259 (RK-20449, CAS Number: 364042-47-7).
• Cayman Chemical. (n.d.). A-419259 (hydrochloride) (RK-20449, CAS Number: 1435934-25-0).
• PMC. (2025, January 2). Constitutive activation of the Src-family kinases Fgr and Hck enhances the tumor burden of acute myeloid leukemia cells in immunocompromised mice.
• Captivate Bio. (n.d.). SMALL MOLECULES.
• Sigma-Aldrich. (n.d.). A-419259 trihydrochloride ≥98% (HPLC).
• Selleck Chemicals. (n.d.). Inhibitor Handling Instructions.
• PubMed. (2009, June 1). Long-term storage of compound solutions for high-throughput screening by using a novel 1536-well microplate.
• MCE. (n.d.). Compound Handling Instructions.
• GMP Plastics. (2025, March 26). Optimizing Compound Storage for Long-Term Stability and Safety.
• Chromatography Forum. (2008, November 27). How to Handle Hygroscopic Reference Standards?.
• PubMed. (n.d.). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts.
• Protocol Online. (2010, July 17). Hygroscopic chemical...how to deal with?.
• PubMed. (n.d.). Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility.
• A3P. (2026, February 3). Packaging - How to store highly sensitive drugs? Functional coatings.
• Google Patents. (n.d.). US5733984A - Process for the preparation of a deuterated compound.
• R&D Systems. (n.d.). A 419259 trihydrochloride | Src Family Kinase Inhibitors: Tocris Bioscience.
• ResearchGate. (2025, August 6). Working with Small Molecules: Preparing and Storing Stock Solutions and Determination of Kinetic Solubility | Request PDF.
• Isotope Science / Alfa Chemistry. (n.d.). Preparation Methods of Deuterated Drugs: Focus on Chemical Synthesis Approach.
• (2017, December 24). Solubility-pH profiles of a free base and its salt: sibutramine as a case study.
• ResearchGate. (2019, November 19). Is there a practical and efficient way to protect hygroscopic compounds from water uptake?.
• HepatoChem. (2016, September 14). How do you handle hygroscopic salts?.
• Selleck Chemicals. (n.d.). A 419259 trihydrochloride | CAS 1435934-25-0.
• LCGC International. (n.d.). Ex vivo Stabilization of Small Molecule Compounds and Peptides in EDTA Plasma for LC–MS-MS Analysis Using Frozen Aliquotting.
• MedChemExpress. (n.d.). A 419259 trihydrochloride (RK 20449 trihydrochloride) | Src 阻害剤.
• MDPI. (2022, January 18). Preparation of Deuterium Labeled Compounds by Pd/C-Al-D2O Facilitated Selective H-D Exchange Reactions.
• ResearchGate. (2016, January 23). Investigation of Solubility and Dissolution of a Free Base and Two Different Salt Forms as a Function of pH.
• Patsnap Eureka. (2025, July 2). Hydrochloric Acid Stability Requirements in Development Phases.
• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation.
• ThalesNano. (n.d.). Deuteration.
• ResearchGate. (n.d.). Preparation of various deuterated compounds.... | Download Scientific Diagram.
• MedChemExpress. (n.d.). A 419259 trihydrochloride (RK 20449 trihydrochloride) | Src Inhibitor.
• Tocris Bioscience. (n.d.). A 419259 trihydrochloride | Src Kinases.
• General Chemistry. (2022, February 25). What Happens to Solubility When You Change the pH? (17.6).
• Quora. (2019, January 7). How to store hydrochloric acid.
• PMC. (n.d.). Cocrystallization of the Src-Family Kinase Hck with the ATP-Site Inhibitor A-419259 Stabilizes an Extended Activation Loop Conformation.
• (2018, April 11). Storing Corrosive Liquids: Safe Hydrochloric Acid Storage Solutions.
• Lab Alley. (n.d.). What is the Shelf Life of Hydrochloric Acid?.

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• 17. Cocrystallization of the Src-Family Kinase Hck with the ATP-Site Inhibitor A-419259 Stabilizes an Extended Activation Loop Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. medchemexpress.com [medchemexpress.com]

NMR spectroscopy for A 419259 Trihydrochloride-D3 characterization

Application Note: NMR Spectroscopy for A-419259 Trihydrochloride-D3 Characterization

Abstract

This guide details the nuclear magnetic resonance (NMR) characterization of A-419259 Trihydrochloride-D3 , a deuterated isotopolog of the potent Src family kinase inhibitor.[1] While the parent compound (A-419259) is a critical tool in CML and AML research, its deuterated analog serves as an essential internal standard for LC-MS/MS quantification.[1] This protocol addresses the specific challenges of analyzing hygroscopic hydrochloride salts and provides a definitive methodology for confirming the site of deuteration (typically the N-methyl piperazine moiety) and calculating isotopic enrichment.[1]

Compound Profile & Analytical Challenges

Molecule: A-419259 Trihydrochloride-D3 Chemical Name: 7-[trans-4-(4-(Methyl-d3 )-1-piperazinyl)cyclohexyl]-5-(4-phenoxyphenyl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine trihydrochloride.[1] Core Structure: Pyrrolo[2,3-d]pyrimidine scaffold with a phenoxyphenyl group and a piperazinyl-cyclohexyl side chain.[1]

Feature	Analytical Implication
Trihydrochloride Salt	Highly hygroscopic.[1] Protons on the piperazine and pyrrolo-pyrimidine rings will experience significant downfield shifts compared to the free base due to protonation.[1]
Deuterium Label (D3)	The N-methyl group (-CD₃) is the standard labeling site.[1] In ¹H NMR, this signal will be silent .[1] In ²H NMR, it will be the sole dominant peak .[1]
Exchangeable Protons	The salt form contains acidic protons (NH⁺) and the primary amine (NH₂).[1] These will exchange rapidly with D₂O, necessitating the use of DMSO-d₆ for full structural assignment.[1]

Experimental Design

Solvent Selection Strategy

• Primary Solvent: DMSO-d₆ (Dimethyl sulfoxide-d6) .[1]

  • Why: It dissolves the polar trihydrochloride salt effectively (~10-15 mg/mL) and, unlike D₂O, does not exchange the amide/amine protons immediately.[1] This allows observation of the integral salt stoichiometry (NH peaks).[1]

• Secondary Solvent (Optional): D₂O (Deuterium Oxide) .

  • Why: Useful only if checking the non-exchangeable backbone, but not recommended for full characterization as the NH signals will vanish, and the salt protons will exchange with the solvent.[1]

Instrument Configuration

• Field Strength: ≥ 400 MHz (600 MHz recommended for resolution of the cyclohexyl multiplets).[1]

• Probe: Broadband observe (BBO) or Inverse triple resonance (TXI).

• Temperature: 298 K (25°C).[1]

Detailed Protocols

Protocol 1: Sample Preparation (Hygroscopic Handling)

• Step 1: Equilibrate the A-419259 Trihydrochloride-D3 vial to room temperature before opening to prevent condensation.[1]

• Step 2: Weigh 3–5 mg of the compound into a clean vial.

• Step 3: Add 600 µL of DMSO-d₆ (99.9% D).

  • Critical: Use an ampoule of fresh DMSO-d₆ to minimize water peaks (HOD at 3.33 ppm) which can obscure the piperazine region.[1]

• Step 4: Vortex for 30 seconds. If the salt dissolves slowly, sonicate for 1 minute (max temp 30°C).

• Step 5: Transfer to a 5mm NMR tube.[1]

Protocol 2: ¹H NMR (The "Disappearance" Test)

This experiment confirms the structure by validating that the methyl signal is missing compared to the non-deuterated parent.[1]

• Pulse Program: zg30 (standard 30° pulse).

• Parameters:

  • Sweep Width: 14 ppm (to capture downfield NH⁺ protons).[1]

  • Relaxation Delay (D1): 2.0 seconds.[1]

  • Scans (NS): 16 or 32.[1]

• Expected Signals (DMSO-d₆):

  • Aromatic Region (6.8 – 8.5 ppm): Phenoxyphenyl and pyrrolo-pyrimidine protons.[1]

  • Amine/Salt Region (8.0 – 11.0 ppm): Broad singlets for the primary amine (-NH₂) and protonated piperazine NH⁺.[1]

  • Aliphatic Region (1.5 – 4.5 ppm): Cyclohexyl and piperazine ring protons.[1]

  • The "Ghost" Peak: In the non-deuterated parent, the N-methyl singlet appears at ~2.8 – 3.2 ppm (shifted downfield due to HCl salt).[1] In the D3 sample, this peak must be absent or <1% intensity.

Protocol 3: ²H NMR (The "Appearance" Test)

This experiment directly observes the deuterium label.[1]

• Probe Tuning: Tune the X-channel to ²H (Deuterium).

• Pulse Program: zg (generic 1D) without ¹H decoupling (or with decoupling zgH2 to sharpen the peak).

• Parameters:

  • Lock: Lock on the DMSO-d₆ solvent signal (which is a huge signal in ²H NMR).

  • Note: You may need to run "unlocked" if the dynamic range is too high, but modern spectrometers handle this via the lock channel.[1]

• Result: You should observe two signals:

  • Solvent: A massive peak at ~2.5 ppm (DMSO-d₆).[1]

  • Analyte: A distinct singlet corresponding to the -CD₃ group.[1] Its chemical shift will match the "missing" ¹H peak (approx 2.8 – 3.2 ppm).[1]

Visualization of Analytical Workflow

The following diagram illustrates the logical flow for confirming the D3 label location and purity.

Figure 1: Logic flow for validating the presence and position of the Deuterium-D3 label.[1]

Data Analysis & Interpretation

Calculating Isotopic Enrichment

To certify the compound as "D3" (typically >99% D), you must quantify the residual Hydrogen signal at the methyl position.[1]

Method:

• Normalize the integral of a stable, non-exchangeable proton (e.g., the aromatic proton on the phenoxy ring, 1H) to 1.00 .[1]

• Integrate the region where the methyl group should be (~2.8 ppm).[1]

• Calculation:

  (Note: We divide by 3 because a fully protonated methyl has 3 protons).[1]

¹³C NMR Characteristics

In the ¹³C spectrum (proton-decoupled), the methyl carbon attached to deuterium will exhibit distinct behavior:

• Chemical Shift: Slightly upfield compared to the CH₃ parent (Isotope shift).[1]

• Splitting: It will appear as a septet (1:3:6:7:6:3:1 intensity) due to coupling with three Deuterium atoms (Spin

  ).[1]

• Intensity: Significantly lower than other carbons due to the lack of Nuclear Overhauser Effect (NOE) and splitting.[1]

Troubleshooting

Issue	Probable Cause	Corrective Action
Broad/Undefined Peaks	Sample is a salt; exchangeable protons are broadening.	Ensure DMSO is dry.[1] Run at slightly elevated temp (303K) to sharpen exchangeables, but watch for degradation.
Water Peak Obscures Methyl	Wet DMSO or hygroscopic sample.[1]	Use a solvent suppression pulse sequence (e.g., zgpr) to suppress the H₂O signal at 3.33 ppm.[1]
Extra Peaks in Aliphatic	Residual solvent (Ethanol/Methanol) from synthesis.[1]	Check standard solvent impurity tables.[1] Ethanol (triplet 1.06, quartet 3.44) is common in HPLC prep.[1]

References

• ResolveMass Laboratories. "Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques."[1][2] ResolveMass. Accessed Feb 22, 2026.[1] [Link]

• Pene-Dumitrescu, T., et al. "An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad spectrum Src family kinase inhibitor A-419259."[1] Oncogene, vol. 27, 2008, pp. 7055–7069.[1] [Link]

• Iowa State University. "NMR Sample Preparation Guide." Chemical Instrumentation Facility.[1] Accessed Feb 22, 2026.[1] [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. resolvemass.ca [resolvemass.ca]

Application Notes and Protocols for A-419259 Trihydrochloride-D3 in Kinase Activity Screening

Introduction: A-419259 as a Potent Probe for Src Family Kinase Activity

A-419259 is a second-generation pyrrolo-pyrimidine compound recognized as a potent and selective inhibitor of the Src family of non-receptor tyrosine kinases (SFKs).[1][2][3] SFKs, which include Src, Lck, Lyn, and Hck, are crucial transducers of intracellular signals from various cell surface receptors, playing pivotal roles in cell proliferation, differentiation, survival, and migration. Dysregulation of SFK activity is a hallmark of various human malignancies, including chronic myelogenous leukemia (CML), making them attractive targets for therapeutic intervention.[3][4] A-419259 demonstrates high affinity for the ATP-binding pocket of SFKs, with IC50 values in the low nanomolar range for key family members like Src, Lck, and Lyn.[1][3][5] Its efficacy in blocking SFK-mediated signaling pathways, such as those downstream of the Bcr-Abl oncoprotein in CML, has been well-documented, leading to cell growth inhibition and apoptosis.[3][4]

The deuterated analog, A-419259 Trihydrochloride-D3, offers a valuable tool for researchers. While its biological activity is considered identical to the parent compound, the incorporation of deuterium isotopes provides a mass shift that is critical for mass spectrometry-based applications.[6][7][8] This makes A-419259-D3 an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS) assays, enabling precise quantification of the non-deuterated compound in complex biological matrices during pharmacokinetic and metabolic studies.[9][10] For the purposes of kinase activity screening detailed herein, A-419259-D3 can be used interchangeably with its non-deuterated counterpart as a reference inhibitor to validate assay performance and characterize novel kinase inhibitors.

Mechanism of Action: Competitive Inhibition of the ATP-Binding Site

A-419259 functions as an ATP-competitive inhibitor. It targets the highly conserved ATP-binding pocket within the kinase domain of SFKs. By occupying this site, A-419259 prevents the binding of ATP, thereby blocking the transfer of the gamma-phosphate group from ATP to tyrosine residues on substrate proteins. This action effectively halts the kinase's catalytic activity and disrupts the downstream signaling cascades that rely on SFK-mediated phosphorylation. The high selectivity of A-419259 for SFKs over other kinases like c-Abl and PKC underscores its utility as a specific chemical probe for interrogating SFK function.[11][12]

Below is a diagram illustrating the signaling role of Src kinases and the inhibitory action of A-419259.

Caption: Inhibition of Src Family Kinase (SFK) Signaling by A-419259-D3.

Quantitative Data: Inhibitory Profile of A-419259

The following table summarizes the reported half-maximal inhibitory concentrations (IC50) of A-419259 against various kinases, highlighting its potency and selectivity for the Src family.

Kinase Target	IC50 (nM)	Reference
Src	9	[1][5]
Lck	<3	[1][5]
Lyn	<3	[1][5]
Hck	11.26	[11][12]
c-Abl	3,000	[11][12]
PKC	>33,000	[11][12]

Experimental Protocols

Protocol 1: In Vitro Biochemical Kinase Activity Assay (ADP-Glo™ Assay)

This protocol describes a luminescent-based biochemical assay to determine the inhibitory activity of compounds against a purified Src family kinase. The ADP-Glo™ Kinase Assay is a robust method that quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.[13]

Principle: The assay is performed in two steps. First, after the kinase reaction, the ADP-Glo™ Reagent is added to terminate the reaction and deplete the remaining ATP. Second, the Kinase Detection Reagent is added to convert ADP to ATP and then measure the newly synthesized ATP in a luciferase reaction, which generates a luminescent signal proportional to the ADP produced.

Caption: Workflow for the ADP-Glo™ Biochemical Kinase Assay.

Materials:

• Purified active Src kinase

• Poly(Glu, Tyr) 4:1 substrate

• ATP

• A-419259 Trihydrochloride-D3

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• DMSO

• 384-well white assay plates

Procedure:

• Compound Preparation: Prepare a 10-point serial dilution of A-419259-D3 (and any test compounds) in DMSO, starting from a high concentration (e.g., 100 µM). Then, dilute these stocks into the kinase buffer.

• Assay Plate Setup:

  • Add 2.5 µL of the diluted compound solutions or DMSO (for positive and negative controls) to the appropriate wells of a 384-well plate.

  • Prepare a kinase/substrate mixture in kinase buffer. Add 5 µL of this mixture to all wells except the "no enzyme" negative control wells.

  • Add 5 µL of substrate in kinase buffer to the "no enzyme" wells.

• Pre-incubation: Gently mix the plate and incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Kinase Reaction Initiation: Initiate the reaction by adding 2.5 µL of ATP solution (at a concentration close to its Km for the kinase) to all wells.[13]

• Incubation: Mix the plate gently and incubate at 30°C for 60 minutes.

• ATP Depletion: Add 10 µL of ADP-Glo™ Reagent to each well. Mix and incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. Mix and incubate for 30 minutes at room temperature to allow the luminescent signal to stabilize.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO controls and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Cell-Based Kinase Activity Assay (Cellular Phosphorylation Assay)

This protocol outlines a method to assess the inhibitory effect of A-419259-D3 on the activity of Src family kinases within a cellular context. This is achieved by measuring the phosphorylation level of a downstream substrate.[14] For SFKs, a common readout is the autophosphorylation at a specific tyrosine residue in the activation loop (e.g., pY416 for Src).

Principle: Cells are treated with the inhibitor, and then the level of a specific phosphorylated protein is quantified. A decrease in phosphorylation indicates inhibition of the upstream kinase. Detection can be performed using various methods, including Western blotting or high-content imaging with phospho-specific antibodies.

Caption: Workflow for a Cell-Based Kinase Phosphorylation Assay.

Materials:

• K-562 cell line (or other suitable cell line with active SFK signaling)[3]

• Cell culture medium (e.g., RPMI-1640 with 10% FBS)

• A-419259 Trihydrochloride-D3

• Cell Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Phospho-Src Family (Tyr416) Antibody

• Total Src Antibody

• Secondary antibodies (e.g., HRP-conjugated)

• Western blot reagents and equipment or TR-FRET reagents[15]

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture K-562 cells according to standard protocols. Seed the cells into a 96-well plate at an appropriate density and allow them to adhere or stabilize overnight.

• Compound Treatment: Treat the cells with serial dilutions of A-419259-D3 or test compounds for a predetermined time (e.g., 2 hours). Include DMSO-treated wells as a vehicle control.

• Cell Lysis: After treatment, remove the media and lyse the cells by adding ice-cold lysis buffer directly to the wells. Incubate on ice for 10-15 minutes.

• Protein Quantification: Determine the protein concentration of each lysate using a standard method like the BCA assay to ensure equal loading for downstream analysis.

• Western Blot Analysis:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with a primary antibody specific for phosphorylated Src (pY416).

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe with an antibody for total Src to serve as a loading control.

• Data Analysis: Quantify the band intensities for both the phospho-Src and total Src. Normalize the phospho-Src signal to the total Src signal for each sample. Calculate the percent inhibition of phosphorylation relative to the DMSO control and determine the cellular IC50 value.

Trustworthiness and Self-Validation

To ensure the reliability and trustworthiness of the screening data, each protocol must incorporate a self-validating system:

• Positive Control: A-419259-D3 should be run in every assay as a reference inhibitor to confirm that the assay can detect known inhibitors with the expected potency.

• Negative Controls:

  • No Enzyme Control (Biochemical Assay): Wells containing all components except the kinase enzyme should produce a background-level signal.

  • Vehicle Control (Cell-Based Assay): Cells treated with DMSO (the compound solvent) define the 100% activity level.

• Assay Quality Metrics: For high-throughput screening, the Z'-factor should be calculated to assess the quality and robustness of the assay. A Z'-factor between 0.5 and 1.0 indicates an excellent assay suitable for screening.

By rigorously applying these controls and quality metrics, researchers can have high confidence in the data generated and in the identification of true "hits" from a compound library screen.

References

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work? BellBrook Labs. [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Reaction Biology. [Link]

• Domainex. (n.d.). Biochemical kinase assay to improve potency and selectivity. Domainex. [Link]

• Celtarys Research. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. [Link]

• Lounsbury, N. W., & MacKeigan, J. P. (2017). Assaying Protein Kinase Activity with Radiolabeled ATP. Journal of visualized experiments : JoVE, (123), 55629. [Link]

• Network of Cancer Research. (2020, October 8). A-419259 is a Potent Src Inhibitor. Network of Cancer Research. [Link]

• Atzrodt, J., Derdau, V., Kerr, W. J., & Reid, M. (2018). Deuterium- and Tritium-Labelled Compounds: Applications in the Life Sciences. Angewandte Chemie International Edition, 57(13), 3238-3266. [Link]

• Pene-Dumitrescu, T., Peterson, L. F., Donato, N. J., & Talpaz, M. (2008). An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259. Oncogene, 27(56), 7055–7069. [Link]

• Bio-protocol. (2014, March 5). IP-Kinase Assay. Bio-protocol. [Link]

• ResolveMass Laboratories Inc. (2025, November 8). Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc. [Link]

• Profacgen. (n.d.). Cell-based Kinase Assays. Profacgen. [Link]

• SciELO México. (2022). The deuteration of organic compounds as a tool to teach chemistry. Educación Química, 33(4). [Link]

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• 4. An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 7. scispace.com [scispace.com]
• 8. The deuteration of organic compounds as a tool to teach chemistry [scielo.org.mx]
• 9. pdf.benchchem.com [pdf.benchchem.com]
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• 11. caymanchem.com [caymanchem.com]
• 12. caymanchem.com [caymanchem.com]
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• 14. Cell-based Kinase Assays - Profacgen [profacgen.com]
• 15. caymanchem.com [caymanchem.com]

High-Precision Pharmacokinetic Profiling of Src Inhibitor A-419259 using Isotope-Dilution LC-MS/MS

Abstract & Strategic Overview

This application note details the experimental design and bioanalytical protocol for determining the pharmacokinetic (PK) profile of A-419259 , a potent pyrrolo-pyrimidine inhibitor of Src family kinases (SFKs).

The critical differentiator in this protocol is the utilization of A-419259 Trihydrochloride-D3 as a stable isotope-labeled internal standard (SIL-IS). In quantitative LC-MS/MS, matrix effects (ion suppression/enhancement) can severely compromise data integrity, particularly for hydrophobic kinase inhibitors. By using the deuterated analog (D3), which co-elutes with the analyte but is mass-resolved, we achieve "self-validating" quantification that automatically corrects for extraction variance and ionization inconsistency.

Key Compound Properties

Property	Analyte (A-419259)	Internal Standard (A-419259-D3)
Form	Trihydrochloride Salt	Trihydrochloride Salt
Free Base MW	482.62 g/mol	485.64 g/mol (+3 Da shift)
Salt MW	~592.0 g/mol	~595.0 g/mol
Solubility	Soluble in Water/DMSO	Soluble in Water/DMSO
Target	Src, Lck, Lyn, Hck	N/A (Analytical Reference)

Experimental Design Strategy

Study Objectives

• Bioavailability (F%): Determine absolute oral bioavailability by comparing IV and PO arms.

• Exposure Profiling: Quantify

  , , and .

• Elimination Kinetics: Determine terminal half-life (

  ) and clearance ( ).

Animal Model & Dosing Regimen[6]

• Species: Sprague-Dawley Rats (Male, 250–300g) or C57BL/6 Mice.

• Group Size: n=3 per time point (serial sampling) or n=3 per arm (cannulated rats).

• Formulation Logic: The trihydrochloride salt offers superior aqueous solubility compared to the free base.

  • Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Water.[1] (Standard kinase inhibitor vehicle).

  • Preparation: Dissolve compound in DMSO first, then add PEG/Tween, finally dilute with water to avoid precipitation.

Sampling Schedule

To capture the full absorption and elimination phases, the following time points are mandatory:

• Pre-dose: 0 h

• Absorption Phase: 0.083 (5 min), 0.25, 0.5, 1.0 h

• Distribution/Elimination: 2, 4, 6, 8, 12, 24 h[2]

Bioanalytical Method Development (LC-MS/MS)

This section describes the "Isotope Dilution" method. The D3-IS is spiked into every sample (standards, QCs, and unknowns) at the beginning of sample preparation.

Mass Spectrometry Optimization

Ionization Mode: Electrospray Ionization (ESI), Positive Mode. Scan Type: Multiple Reaction Monitoring (MRM).[3]

Note: The mass spectrometer detects the protonated free base

. The HCl counter-ions dissociate in the source.

Compound	Precursor Ion	Product Ion	Cone Voltage (V)	Collision Energy (eV)
A-419259	483.6	396.2 (Loss of piperazine fragment)	Optimized	Optimized
A-419259-D3	486.6	399.2 (Corresponding D3 fragment)	Optimized	Optimized

*Note: Product ions are suggested based on typical pyrrolo-pyrimidine fragmentation. Users must perform a Product Ion Scan to confirm the most intense fragment on their specific instrument.

Chromatographic Conditions

• Column: C18 Reverse Phase (e.g., Waters XBridge or Phenomenex Kinetex), 2.1 x 50 mm, 1.7 µm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes.

• Flow Rate: 0.4 - 0.6 mL/min.

Detailed Protocol: Sample Preparation & Extraction

This protocol uses Protein Precipitation (PPT) , which is robust and compatible with the D3-IS correction mechanism.

Reagents Required[7]

• A-419259 Trihydrochloride (Reference Standard).[4][5]

• A-419259 Trihydrochloride-D3 (Internal Standard).

• Blank Plasma (Matched to study species).

• Extraction Solvent: Acetonitrile (ACN) or Methanol (MeOH) containing 0.1% Formic acid.

Step-by-Step Workflow

Step 1: Stock Solution Preparation[2]

• Analyte Stock: Weigh ~1 mg A-419259 Trihydrochloride. Correct for salt factor (MW salt / MW free base ≈ 1.23) to prepare a 1.0 mg/mL free base equivalent stock in DMSO.

• IS Stock: Prepare A-419259-D3 in DMSO at 1.0 mg/mL.

• IS Working Solution (IS-WS): Dilute IS Stock in ACN to a concentration of 200 ng/mL . This solution will be used to crash proteins.

Step 2: Calibration Curve & QC Preparation

• Prepare serial dilutions of Analyte Stock in 50% ACN/Water.

• Spike these dilutions into Blank Plasma (e.g., 5 µL stock into 45 µL plasma) to create plasma standards:

  • Range: 1.0 ng/mL to 2000 ng/mL.

  • QC Levels: Low (3 ng/mL), Mid (100 ng/mL), High (1600 ng/mL).

Step 3: Sample Extraction (The "Crash")

• Aliquot: Transfer 20 µL of plasma sample (Standard, QC, or Unknown) into a 96-well plate or microcentrifuge tube.

• Spike IS: Add 100 µL of IS Working Solution (ACN containing A-419259-D3) to every well.

  • Why? This simultaneously precipitates proteins and adds the internal standard.

• Vortex: Mix vigorously for 2 minutes to ensure complete protein precipitation and IS equilibration.

• Centrifuge: Spin at 4,000 rpm (or 13,000 x g) for 10 minutes at 4°C.

• Transfer: Transfer 50 µL of the clear supernatant to a fresh plate.

• Dilute: Add 50 µL of Water (Milli-Q) to the supernatant.

  • Why? This reduces the organic content to ~50%, preventing peak distortion (solvent effect) during injection onto the C18 column.

• Inject: Inject 2–5 µL onto the LC-MS/MS.

Visualizing the Workflow

The following diagram illustrates the critical "Self-Validating" loop provided by the Deuterated Internal Standard.

Caption: Workflow demonstrating how the D3-Internal Standard (Red) enters the process early to normalize all subsequent extraction and ionization variability.

Data Analysis & Pharmacokinetic Parameters

Acceptance Criteria (FDA/EMA Guidelines)

Before calculating PK parameters, validate the run:

• Linearity: Calibration curve

  .

• Accuracy: Back-calculated standards must be within ±15% of nominal (±20% for LLOQ).

• IS Variation: The peak area of A-419259-D3 should be consistent across all samples (e.g., CV < 15%). Drastic drops indicate matrix suppression.

Parameter Calculation

Import the concentration-time data into software like Phoenix WinNonlin or GraphPad Prism. Use Non-Compartmental Analysis (NCA) .

Parameter	Definition	Significance
	Maximum observed concentration	Toxicity indicator; target engagement threshold.
	Time to reach	Rate of absorption.
	Area Under the Curve (time 0 to last)	Total exposure.
	Terminal Half-life	Determines dosing frequency.
	Clearance (Dose / AUC)	Efficiency of drug removal.
	Volume of Distribution (Steady State)	Tissue distribution extent.

Troubleshooting & Best Practices

Deuterium Exchange

• Risk: Protons on heteroatoms (OH, NH) can exchange with solvent.[6] However, A-419259-D3 labels are typically on the carbon backbone (non-exchangeable).

• Check: If the D3 signal decreases over time in protic solvents (water/methanol), verify the label position. Store stock solutions in DMSO (aprotic).

Cross-Signal Contribution (Crosstalk)

• IS to Analyte: Inject a "Zero" sample (IS only). If a peak appears in the Analyte channel, the IS is impure or fragmenting into the Analyte mass. Limit: < 20% of LLOQ.

• Analyte to IS: Inject the ULOQ (highest standard) without IS. If a peak appears in the IS channel, natural isotopes (C13) of the analyte are contributing. Action: Adjust mass transitions or increase IS concentration.

Salt Form Stoichiometry

• Critical: Always calculate the dose and the standard curve concentrations based on the Free Base mass, not the salt mass.

  • Correction Factor:

    .

  • Example: To get 1 mg of active drug, weigh 1.226 mg of the trihydrochloride salt.

References

• MedChemExpress. "A-419259 Product Information & Biological Activity." MedChemExpress. Accessed October 2023. Link

• US Food and Drug Administration (FDA). "Bioanalytical Method Validation Guidance for Industry." FDA.gov. May 2018. Link

• Selleck Chemicals. "A-419259 (Src Inhibitor) Chemical Properties and Handling." SelleckChem. Accessed October 2023. Link

• BenchChem. "An in-depth guide to the role of deuterium labeling in pharmacokinetic studies." BenchChem.[2] Accessed October 2023. Link

• ResolveMass Laboratories. "Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis." ResolveMass. Accessed October 2023. Link

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A-419259 trihydrochloride ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

Application Note: Quantification of Src Inhibitor A-419259 in Biological Matrices using A-419259 Trihydrochloride-D3 as a Stable Isotope Internal Standard

Abstract

This application note details a robust LC-MS/MS protocol for the quantification of A-419259 (a potent Src family kinase inhibitor) in plasma and cell culture media. The method utilizes A-419259 Trihydrochloride-D3 as a Stable Isotope-Labeled Internal Standard (SIL-IS) to correct for matrix effects, extraction variability, and ionization suppression. This guide is designed for researchers investigating Chronic Myelogenous Leukemia (CML) and Acute Myeloid Leukemia (AML), ensuring high-confidence pharmacokinetic (PK) and pharmacodynamic (PD) data.

Introduction

A-419259 (also known as RK-20449) is a second-generation pyrrolo-pyrimidine inhibitor that targets Src family kinases (SFKs), including Hck, Lck, and Src, with IC50 values in the low nanomolar range (<10 nM).[1][2] It has shown significant efficacy in blocking the proliferation of CML stem cells and preventing the differentiation of embryonic stem cells [1, 2].

In complex biological matrices (plasma, bone marrow aspirates), endogenous phospholipids and proteins can cause ion suppression , leading to inaccurate quantification. The use of a structural analog (e.g., PP2) as an internal standard is often insufficient due to differences in retention time and ionization efficiency.

A-419259 Trihydrochloride-D3 is the deuterated isotopologue of the parent drug. It shares identical physicochemical properties (extraction recovery, chromatographic retention) but is distinguishable by mass spectrometry. This protocol leverages the D3-IS to normalize signal variability, satisfying the rigorous requirements of bioanalytical method validation (BMV).

Chemical & Physical Specifications

Feature	Analyte (A-419259)	Internal Standard (A-419259-D3)
Formula (Free Base)	C₂₉H₃₄N₆O	C₂₉H₃₁D₃N₆O
MW (Free Base)	482.62 g/mol	485.64 g/mol
Salt Form	Trihydrochloride (3HCl)	Trihydrochloride (3HCl)
Precursor Ion [M+H]⁺	483.3	486.3
Solubility	DMSO (up to 20 mM)	DMSO (up to 20 mM)
Storage	-20°C, Desiccated	-20°C, Desiccated, Protect from Light

Critical Note: The "D3" label is typically located on the N-methyl group of the piperazine ring. This position is metabolically stable in standard in vitro assays but should be monitored in long-term in vivo studies for potential demethylation.

Experimental Workflow

Stock Solution Preparation[3][4]

Objective: Create stable primary stocks.

• Weighing: Accurately weigh ~1.0 mg of A-419259-D3 Trihydrochloride.

• Dissolution: Dissolve in 100% DMSO to achieve a free-base concentration of 1.0 mg/mL (approx. 2 mM).

  • Calculation Note: Account for the salt factor. MW_Salt ≈ 592.0; MW_Free ≈ 482.6.

• Storage: Aliquot into amber glass vials and store at -80°C. Stable for 6 months.

• Working IS Solution: Dilute the stock in 50:50 Methanol:Water to a concentration of 100 ng/mL . This is the "Spiking Solution."

Sample Extraction (Protein Precipitation)

Objective: Remove proteins while retaining the analyte and IS.

• Aliquot: Transfer 50 µL of biological sample (Plasma/Media) to a 1.5 mL centrifuge tube.

• Spike IS: Add 10 µL of the 100 ng/mL A-419259-D3 Working Solution .

  • Vortex gently to equilibrate the IS with the matrix proteins.

• Precipitate: Add 200 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

• Vortex: High speed for 30 seconds.

• Centrifuge: 15,000 x g for 10 minutes at 4°C.

• Transfer: Collect the supernatant and transfer to an LC vial.

  • Optional: Dilute 1:1 with water if peak shape is poor due to high solvent strength.

LC-MS/MS Methodology

Chromatographic Conditions[5]

• Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 µm) or equivalent.

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Column Temp: 40°C.

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.00	10	Initial Hold
0.50	10	Load
3.00	90	Elution
4.00	90	Wash
4.10	10	Re-equilibration

| 6.00 | 10 | End |

Mass Spectrometry Parameters (ESI+)

• Source: Electrospray Ionization (Positive Mode).[3][4]

• Capillary Voltage: 3.0 kV.[3]

• Desolvation Temp: 500°C.

MRM Transitions (Recommended): Optimization Required: The transitions below are theoretical based on the parent structure. Perform a "Product Ion Scan" on your specific instrument to confirm the most intense fragment.

Compound	Precursor (m/z)	Product (m/z)	Cone (V)	Collision (eV)
A-419259	483.3	426.2 (Loss of C4H9)	30	25
A-419259 (Qual)	483.3	398.2	30	35
A-419259-D3 (IS)	486.3	429.2	30	25

Technical Insight (Deuterium Effect): Deuterated compounds may elute slightly earlier (0.05 - 0.1 min) than non-deuterated parents on high-resolution C18 columns due to slightly weaker hydrophobic interactions. Ensure your integration window covers both peaks.

Logic & Visualization

The Self-Validating Workflow

The following diagram illustrates how the IS corrects for errors at every stage of the analysis.

Caption: Workflow demonstrating how the co-processing of the D3-IS cancels out extraction losses and ionization suppression.

Validation & Troubleshooting

Isotopic Contribution (Cross-Talk)

Before running samples, you must verify that the IS does not interfere with the Analyte channel and vice-versa.

• Inject Pure IS (Only): Monitor the Analyte transition (483.3 -> 426.2).

  • Acceptance: Signal should be < 20% of the LLOQ (Lower Limit of Quantification).

• Inject Pure Analyte (ULOQ): Monitor the IS transition (486.3 -> 429.2).

  • Acceptance: Signal should be < 5% of the IS working concentration response.[5]

  • Reasoning: Natural Carbon-13 isotopes of the parent (

    ) can show up in the IS channel. If this is high, lower the ULOQ or increase the IS concentration.

Matrix Factor (MF) Assessment

Calculate the Matrix Factor to ensure the method is robust.

• IS-Normalized MF:

  . Ideally, this value should be close to 1.0 , indicating the IS is perfectly tracking the matrix effects.

References

• Wilson, M. B., et al. (2002). Selective pyrrolo-pyrimidine inhibitors reveal a necessary role for Src family kinases in Bcr-Abl signal transduction and oncogenesis. Oncogene, 21(53), 8075–8088.[6] [Link]

• FDA Guidance for Industry. Bioanalytical Method Validation M10 (2022). [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 4. Identification of Biotransformation Products of T-2 Toxin in HepG2 Cells Using LC-Q-TOF MS [mdpi.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. caymanchem.com [caymanchem.com]

Technical Notes & Optimization

Optimizing A 419259 Trihydrochloride-D3 concentration in cell culture

Welcome to the technical support resource for A-419259 Trihydrochloride-D3. As Senior Application Scientists, we have developed this guide to provide researchers, scientists, and drug development professionals with expert advice and field-proven protocols. This resource is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to directly address common challenges encountered when optimizing the concentration of this inhibitor in cell culture experiments.

Part 1: Foundational Knowledge & Initial Setup

This section addresses the fundamental properties of A-419259 Trihydrochloride-D3 and the critical first steps for its use in your experiments.

FAQ 1: What is A-419259 Trihydrochloride-D3 and what is its mechanism of action?

A-419259 is a potent and selective, ATP-competitive inhibitor of the Src family of protein tyrosine kinases (SFKs).[1][2] It exhibits high affinity for kinases such as Src, Lck, and Lyn, with IC50 values in the low nanomolar range.[1][3] SFKs are non-receptor tyrosine kinases that act as crucial signaling molecules downstream of various cellular receptors. They regulate a multitude of cellular processes, including proliferation, differentiation, survival, and migration.

In oncogenic contexts, such as Chronic Myelogenous Leukemia (CML), SFKs are key components of the signaling cascade initiated by the Bcr-Abl fusion protein. A-419259 disrupts this pathway, leading to the inhibition of cell proliferation and the induction of apoptosis in Bcr-Abl-positive cells.[4]

The "-D3" designation indicates that the molecule is deuterated (contains three deuterium atoms). This isotopic substitution is primarily used to alter the molecule's metabolic profile for in vivo studies, potentially increasing its half-life. For standard in vitro cell culture applications, its mechanism of action and potency against the target kinase are considered identical to the non-deuterated form.

Figure 1. Simplified signaling pathway showing the inhibitory action of A-419259.

FAQ 2: How do I properly prepare and store a stock solution of A-419259 Trihydrochloride-D3?

Proper preparation and storage of your stock solution are critical for experimental reproducibility.

Key Properties for Preparation:

Property	Value	Source
Molecular Weight	592.0 g/mol (trihydrochloride salt)	[2]
Recommended Solvent	Dimethyl sulfoxide (DMSO)	[1][5]
Aqueous Solubility	Insoluble / Very Low	[1][5]
Storage (Powder)	-20°C for up to 3 years	[5]
Storage (Stock Solution)	-80°C for up to 6 months; -20°C for up to 1 month	[5]

Causality Behind the Protocol: A-419259 is hydrophobic and will not dissolve in aqueous media like PBS or cell culture medium.[1] DMSO is the standard solvent. It is crucial to use anhydrous (dry), high-quality DMSO, as moisture can significantly reduce the solubility of the compound.[1] Preparing a high-concentration stock (e.g., 10 mM) allows for minimal volumes to be added to your cell culture, ensuring the final DMSO concentration remains non-toxic to cells (typically <0.5%, and ideally ≤0.1%).

See Protocol 1: Preparation of A-419259 Trihydrochloride-D3 Stock Solution for a detailed, step-by-step guide.

Part 2: Experimental Design & Core Optimization

This section guides you through designing and executing experiments to determine the optimal working concentration for your specific cell model.

FAQ 3: I'm starting a new experiment. What concentration of A-419259 should I begin with?

The optimal concentration is highly cell-type dependent. The goal is to inhibit the target (SFKs) without inducing widespread, non-specific cytotoxicity. Your starting point should be based on published data for similar cell lines.

Recommended Starting Concentration Ranges from Literature:

Cell Type	Application	Effective Concentration Range	Source(s)
CML Cell Lines (e.g., K-562, Meg-01)	Inhibition of proliferation, induction of apoptosis	0.1 µM - 1.0 µM	[2][3][4]
Murine Embryonic Stem Cells (mESCs)	Inhibition of differentiation	~300 nM (0.3 µM)	[2]
Primary CML CD34+ Cells	Inhibition of proliferation, induction of apoptosis	0.1 µM - 1.0 µM	[4]

Expert Recommendation: For a new cell line, perform a broad-range dose-response experiment. A good starting range is a 10-point, 3-fold serial dilution starting from 10 µM down to the low nanomolar range. This wide net will help you identify the dynamic range of your specific system.

FAQ 4: How do I perform a dose-response experiment to determine the IC50 value?

A dose-response experiment is essential for quantifying the potency of A-419259 in your cell line. The half-maximal inhibitory concentration (IC50) is the concentration of the inhibitor required to reduce a measured biological activity by 50%.[6]

The experimental workflow involves several key stages:

• Cell Seeding: Plate your cells at a density that ensures they are in the logarithmic growth phase for the duration of the experiment.

• Inhibitor Treatment: Expose the cells to a serial dilution of A-419259. Crucially, you must include a "vehicle control" (cells treated with the same final concentration of DMSO as your highest drug concentration) to account for any effects of the solvent.

• Incubation: Incubate the cells for a period relevant to your biological question (e.g., 24-72 hours for proliferation assays).

• Endpoint Measurement: Measure the biological outcome. This could be cell viability (e.g., MTT, CellTiter-Glo®), or a target-specific biomarker (e.g., phosphorylation of a downstream substrate like STAT5, measured by Western Blot or ELISA).

See Protocol 2: Determining the IC50 using a Dose-Response Cell Viability Assay for a detailed methodology.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. resources.biomol.com [resources.biomol.com]

Technical Support Center: Troubleshooting Western Blot Analysis Following A-419259 Treatment

A Senior Application Scientist's Guide for Researchers

Welcome to the technical support center for researchers utilizing A-419259. This guide is designed to provide in-depth troubleshooting for Western blot experiments aimed at studying the effects of this compound. As scientists, we understand that achieving clean, interpretable, and reproducible data is paramount. This resource moves beyond a simple checklist to explain the underlying principles of common issues, empowering you to make informed decisions in your research.

Section 1: Foundational Concepts & Experimental Design

This section addresses a critical, and often misunderstood, aspect of using small molecule inhibitors like A-419259 in Western blot analysis.

FAQ: Can I directly detect A-419259 Trihydrochloride-D3 on my Western blot?

This is a common point of confusion. The short answer is no. Western blotting is an immunoassay that relies on the highly specific binding of antibodies to protein epitopes. A-419259 is a small molecule inhibitor and lacks the structural properties required for antibody recognition.[1][2]

• What you should be detecting: Your Western blot should be designed to detect changes in the expression or post-translational modification of the protein targets of A-419259, or downstream signaling molecules affected by its activity.

• The role of "-D3": The "D3" signifies that this is a deuterated (heavy isotope-labeled) version of the compound. Such versions are typically used as internal standards for quantitative analysis by mass spectrometry, not for immunoassays.

FAQ: What are the protein targets of A-419259 and what results should I expect?

A-419259 is a potent and selective inhibitor of the Src family kinases , including Src, Lck, and Lyn.[3][4][5][6] By inhibiting these kinases, A-419259 can block key signaling pathways that drive cell proliferation and survival, ultimately inducing apoptosis (programmed cell death) in sensitive cell lines.[3][4][5]

Therefore, your Western blot should be optimized to detect key markers of the apoptotic pathway. Instead of a change in the total level of a target kinase, you should look for the appearance of cleavage products of apoptosis executioner proteins.

Key Apoptotic Markers to Analyze by Western Blot:

• Cleaved Caspase-3: Caspase-3 is a critical executioner of apoptosis.[7] Its activation requires cleavage of the inactive 32-35 kDa pro-enzyme into active p17 and p12 fragments.[7][8] Detecting the ~17 kDa fragment is a hallmark of apoptosis.[7][8]

• Cleaved PARP-1: Poly (ADP-ribose) polymerase-1 (PARP-1) is a 116 kDa nuclear protein involved in DNA repair. During apoptosis, it is cleaved by activated caspase-3 into an 89 kDa fragment.[8] The appearance of this fragment is another robust indicator of apoptosis.

The diagram below illustrates the expected mechanism of action. Your Western blot is a tool to verify the activation of this pathway.

Caption: A-419259 inhibits Src kinases, leading to apoptosis and detectable protein cleavage.

Section 2: Troubleshooting Common Western Blot Issues

This section is structured in a question-and-answer format to directly address the most common challenges encountered during experiments.

Problem Area: Weak or No Signal

Q: I treated my cells with A-419259 but see no cleaved caspase-3 or PARP signal. What went wrong?

A weak or absent signal is a frequent issue that can arise from multiple factors, from the biological response of your cells to technical aspects of the Western blot protocol.[9][10][11][12]

Potential Cause	Scientific Rationale & Troubleshooting Steps
Suboptimal A-419259 Treatment	The dose or duration of treatment may be insufficient to induce a detectable level of apoptosis. Action: Perform a dose-response (e.g., 0.1 µM to 5 µM) and time-course (e.g., 6, 12, 24, 48 hours) experiment to find the optimal conditions for your specific cell line. Include a positive control for apoptosis induction (e.g., staurosporine) to confirm your system is working.
Low Target Protein Abundance	Cleaved fragments may be present at very low levels, especially at early time points.[10] Action: Increase the total protein loaded per lane (e.g., from 20 µg to 40-50 µg).[9][11][13] Consider using a more sensitive enhanced chemiluminescence (ECL) substrate.
Poor Antibody Performance	The primary antibody may have low affinity, be used at a suboptimal dilution, or may have lost activity due to improper storage.[9][10][12] Action: 1. Optimize Dilution: Titrate your primary antibody (e.g., 1:500, 1:1000, 1:2000) to find the best signal-to-noise ratio.[12][13] 2. Increase Incubation Time: Extend the primary antibody incubation to overnight at 4°C to enhance binding.[9][10] 3. Validate the Antibody: Always run a positive control lysate from cells known to be undergoing apoptosis.[11] If the antibody fails to detect the target in the positive control, it is likely faulty.
Inefficient Protein Transfer	Low molecular weight proteins like cleaved caspase-3 (~17 kDa) can be difficult to transfer efficiently or may even pass through the membrane.[9][11] Action: 1. Check Transfer: Use a reversible membrane stain like Ponceau S after transfer to visualize total protein and confirm transfer was successful across all molecular weights.[10][13] 2. Optimize Transfer Conditions: For small proteins, consider using a membrane with a smaller pore size (0.2 µm instead of 0.45 µm).[11] You may also need to reduce the transfer time to prevent "blow-through".[14]

Problem Area: High Background

Q: My blot is dark or "muddy," making it hard to see specific bands. How can I clean it up?

High background obscures your results and is typically caused by non-specific binding of your primary or secondary antibodies to the membrane.[12][15][16][17]

• Insufficient Blocking: Blocking is essential to prevent antibodies from sticking to unoccupied spaces on the membrane.[16][18]

  • Solution: Increase the blocking time to at least 1 hour at room temperature or overnight at 4°C.[15][18] Ensure the blocking buffer concentration is adequate (e.g., 5% non-fat dry milk or BSA).[15] You can also try adding a small amount of detergent like Tween-20 (0.05-0.1%) to your blocking and wash buffers to reduce non-specific interactions.[15]

• Antibody Concentration Too High: Using too much primary or secondary antibody is a very common cause of high background.[12][16][19]

  • Solution: Dilute your antibodies further. If your background is high with a 1:1000 primary antibody dilution, try 1:2000 or 1:5000. The same applies to the secondary antibody.[12][13]

• Inadequate Washing: Insufficient washing will fail to remove unbound antibodies.

  • Solution: Increase the number and duration of your wash steps. A standard recommendation is 3-5 washes of 5-10 minutes each with gentle agitation.[15] Ensure you are using a sufficient volume of wash buffer to fully submerge the membrane.[15]

• Contaminated Buffers: Bacterial growth in buffers can lead to patchy background.[17][19]

  • Solution: Always use freshly prepared buffers.[15][17]

Problem Area: Non-Specific Bands

Q: I see multiple bands in my lane. How do I know which one is my target?

Non-specific bands arise when an antibody cross-reacts with other proteins in the lysate that share some epitope similarity.[20]

• Confirm Molecular Weight: The first step is to check the expected molecular weight of your target. For example, cleaved caspase-3 should appear around 17-19 kDa, while full-length is ~35 kDa.[7]

• Run Appropriate Controls:

  • Positive Control: Use a lysate from cells treated with a known apoptosis inducer (like staurosporine) where you expect to see your target band.

  • Negative Control: Use a lysate from untreated or healthy cells where the cleaved fragment should be absent.

• Improve Specificity:

  • Optimize Antibody Concentration: Lowering the primary antibody concentration can often eliminate weaker, non-specific interactions.[13]

  • Try a Different Antibody: If non-specific bands persist, the antibody itself may have poor specificity. It is highly recommended to use antibodies that have been validated for the specific application (Western blotting) and target.[1][20][21][22] Consider using a monoclonal antibody from a different vendor that recognizes a different epitope.[21]

Caption: A decision tree for troubleshooting common Western blot issues.

Section 3: Key Protocols

Adherence to validated protocols is crucial for reproducibility.

Protocol 1: Cell Lysis for Apoptosis Marker Detection

• Culture and treat cells with A-419259 for the desired time and concentration. Include positive and negative control conditions.

• Aspirate media and wash cell monolayer twice with ice-cold Phosphate-Buffered Saline (PBS).

• Add ice-cold RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail directly to the plate.

• Scrape cells using a cell lifter and transfer the lysate to a pre-chilled microcentrifuge tube.

• Incubate on ice for 30 minutes with periodic vortexing.

• Centrifuge at ~14,000 x g for 15 minutes at 4°C.

• Carefully transfer the supernatant (cleared lysate) to a new tube, avoiding the pellet.

• Determine protein concentration using a standard assay (e.g., BCA or Bradford).

• Add Laemmli sample buffer to the desired amount of protein, boil at 95-100°C for 5-10 minutes, and store at -20°C or proceed to SDS-PAGE.

Protocol 2: Basic Antibody Validation

Validating a new antibody is critical to ensure it is specific and sensitive for your target.[1][2][20][21][22]

• Literature Review: Check the manufacturer's data sheet and publications to confirm the antibody has been used successfully for Western blotting and recognizes the correct species.

• Positive/Negative Controls: Prepare lysates from a cell line known to express your target (positive control) and one that does not (negative control), if available. For apoptosis markers, use lysates from induced (e.g., staurosporine-treated) and untreated cells.

• Dilution Series (Titration): Run several lanes on the same gel with your positive control lysate. Incubate each membrane strip with a different concentration of the primary antibody (e.g., 1:250, 1:500, 1:1000, 1:2500, 1:5000) while keeping the secondary antibody concentration constant.

• Analysis:

  • The antibody is specific if it detects a single band at the correct molecular weight in the positive control lane and no band in the negative control lane.[20]

  • The optimal dilution is the one that gives the strongest signal for the specific band with the lowest background.[12][13]

References

• Rockland Immunochemicals Inc. (2021, July 19). Quantitative Western Blotting: How and why you should validate your antibodies. Retrieved from [Link]

• American Research Products, Inc. (ARP). (n.d.). Western blot troubleshooting: high background. Retrieved from [Link]

• G-Biosciences. (2016, October 12). Tips for Preventing a High Background During Western Blotting. Retrieved from [Link]

• Sino Biological. (n.d.). Western Blot Troubleshooting Low Signal or No Signal. Retrieved from [Link]

• BenchSci. (2025, August 27). A Scientist's Guide to Conquering High Background in Western Blotting. Retrieved from [Link]

• News-Medical. (2019, April 5). Background Noise in Western Blots. Retrieved from [Link]

• St John's Laboratory. (2020, November 12). Troubleshooting issues with Western Blot background. Retrieved from [Link]

• TotalLab. (n.d.). Western Blot Troubleshooting Guide. Retrieved from [Link]

• Rockland Immunochemicals Inc. (2021, November 22). Validating Antibodies for Western Blotting. Retrieved from [Link]

• Shomu's Biology. (2020, April 11). Apoptosis assays: western blots [Video]. YouTube. Retrieved from [Link]

• Biocompare. (2022, July 22). Cleaved Caspase 3 (Asp175) Antibody for Western Blot. Retrieved from [Link]

• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

• Network of Cancer Research. (2020, October 8). A 419259 is a Potent Src Inhibitor. Retrieved from [Link]

• ResearchGate. (2019, September 23). How can I detect cleaved-caspase 3 by western blotting?. Retrieved from [Link]

• ASH Publications. (2024, June 28). Blockage of BCL-XL overcomes venetoclax resistance across BCL2+ lymphoid malignancies irrespective of BIM status. Retrieved from [Link]

• Creative Biolabs. (n.d.). Western Blot Troubleshooting. Retrieved from [Link]

• SpingerLink. (n.d.). Bcl-2, Bax and bcl-xL Expression in Human Sensitive and Resistant Leukemia Cell Lines. Retrieved from [Link]

• PubMed. (2024, October 15). Cocrystallization of the Src-Family Kinase Hck with the ATP-Site Inhibitor A-419259 Stabilizes an Extended Activation Loop Conformation. Retrieved from [Link]

• ACS Publications. (2024, September 24). Cocrystallization of the Src-Family Kinase Hck with the ATP-Site Inhibitor A-419259 Stabilizes an Extended Activation Loop Conformation. Retrieved from [Link]

• ACS Publications. (n.d.). Cocrystallization of the Src-Family Kinase Hck with the ATP-Site Inhibitor A-419259 Stabilizes an Extended Activation Loop Conformation. Retrieved from [Link]

• Chemical-Kinomics. (n.d.). Drug Discovery - Inhibitor. Retrieved from [Link]

• PubMed. (2007, August 28). 1alpha,25-Dihydroxyvitamin D(3) antiproliferative actions involve vitamin D receptor-mediated activation of MAPK pathways and AP-1/p21(waf1) upregulation in human osteosarcoma. Retrieved from [Link]

• ResearchGate. (2025, August 7). Induction of differentiation of human leukemia cells by combinations of COX inhibitors and 1,25-dihydroxyvitamin D3 involves Raf1 but not Erk 1/2 signaling. Retrieved from [Link]

Sources

• 1. neobiotechnologies.com [neobiotechnologies.com]
• 2. Validating Antibodies for Western Blotting | Rockland [rockland.com]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. selleckchem.com [selleckchem.com]
• 7. Apoptosis Marker: Cleaved Caspase-3 (Asp175) Western Detection Kit | Cell Signaling Technology [cellsignal.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 9. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 10. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 11. sinobiological.com [sinobiological.com]
• 12. neobiotechnologies.com [neobiotechnologies.com]
• 13. Western Blot Troubleshooting Guide - TotalLab [totallab.com]
• 14. researchgate.net [researchgate.net]
• 15. arp1.com [arp1.com]
• 16. clyte.tech [clyte.tech]
• 17. news-medical.net [news-medical.net]
• 18. stjohnslabs.com [stjohnslabs.com]
• 19. info.gbiosciences.com [info.gbiosciences.com]
• 20. Antibody validation for Western blot: By the user, for the user - PMC [pmc.ncbi.nlm.nih.gov]
• 21. azurebiosystems.com [azurebiosystems.com]
• 22. Antibody Validation for Western Blotting | Cell Signaling Technology [cellsignal.com]

How to avoid off-target effects of A 419259 Trihydrochloride-D3

Current Status: Operational | Topic: Specificity & Troubleshooting

Welcome to the Technical Support Hub for A 419259 Trihydrochloride-D3 . This guide addresses the two distinct categories of "off-target" effects associated with this compound:

• Analytical Off-Targets: Signal interference in Mass Spectrometry (LC-MS/MS) when using the D3 variant as an Internal Standard (IS).

• Biological Off-Targets: Pharmacological promiscuity of the A-419259 scaffold if used in cell-based assays.

Part 1: Analytical Integrity (LC-MS/MS)

Context: You are using A 419259 Trihydrochloride-D3 as an Internal Standard for quantification, but you are observing unexpected signals or nonlinear calibration curves.

Issue 1: "Ghost Peaks" in the Analyte Channel

Symptom: You detect a signal for the non-deuterated analyte (A-419259) in blank samples that only contain the D3 Internal Standard. Root Cause: Isotopic Cross-Talk. While deuterium (D3) adds mass, commercial synthesis often yields a small percentage of D0 (unlabeled) or D1/D2 species. Additionally, at high concentrations, the M+0 isotope of the D3 standard can spectrally overlap with the analyte if the mass resolution is insufficient or if fragmentation pathways are identical.

Troubleshooting Protocol: The "Zero-Blank" Validation Do not assume 100% isotopic purity. You must empirically determine the "Cross-Talk Threshold."

• Prepare a Double Blank: Matrix only (No Analyte, No IS). Inject to confirm system cleanliness.

• Prepare a Zero Sample: Matrix + Internal Standard (at your working concentration). Do not add Analyte.

• Analyze: Monitor the transition for the unlabeled analyte (e.g., Parent -> Fragment).

• Calculate Interference:

• Decision Rule: If Interference > 20% of your Lower Limit of Quantification (LLOQ), you must lower the concentration of the D3 Internal Standard until the interference drops below this threshold.

Issue 2: Retention Time Shifts (The Deuterium Effect)

Symptom: The D3 peak elutes slightly earlier than the native analyte, causing integration windows to miss the peak or matrix effects to differ between analyte and IS. Root Cause: Deuterium is slightly more hydrophilic than hydrogen. On high-resolution C18 columns, this can cause a separation of 0.1–0.3 minutes. If the IS elutes in a suppression zone (e.g., phospholipids) but the analyte does not, quantification fails.

Visual Guide: LC-MS Optimization Logic

Caption: Logic flow for diagnosing Internal Standard (IS) interference. Priority is identifying isotopic impurities before addressing matrix effects.

Part 2: Biological Specificity (Pharmacology)

Context: You are using A 419259 (or mistakenly using the D3 form for treatment) in cell-based assays. Critical Warning: A 419259 is not a "single-target" magic bullet. It is a Pan-Src Family Kinase (SFK) Inhibitor .[1]

Issue 3: Unexpected Phenotypes in "Src-Negative" Cells

Symptom: You treated cells to block c-Src, but you observed effects in cells where c-Src is not the driver (e.g., hematopoietic cells driven by Hck or Lck). Scientific Reality: The pyrrolo[2,3-d]pyrimidine scaffold of A 419259 binds the ATP pocket of highly homologous kinases. It is equipotent against Lck and Hck.

Selectivity Profile Data Use this table to determine if your observed effect is truly "off-target" or simply a result of the compound's broad SFK profile.

Target Kinase	IC50 (nM)	Biological Context	Status
Lck	< 3	T-cell signaling (Primary Target)	On-Target
Lyn	< 3	B-cell/Myeloid signaling	On-Target
c-Src	9	Solid tumor metastasis	On-Target
Hck	11	Myeloid/Leukemia (CML/AML)	On-Target
c-Abl	3,000	CML (Imatinib target)	Off-Target (Spared)
PKC	> 33,000	General signaling	Off-Target (Spared)

Mechanism of Action & Pathway Crosstalk A 419259 blocks the ATP binding site, preventing autophosphorylation (Tyr416). However, because SFKs regulate STAT5, Akt, and FAK, "off-target" toxicity often arises from the simultaneous collapse of these multiple survival pathways in non-tumor cells.

Caption: A 419259 acts as a pan-inhibitor.[1][2][3] It does not distinguish between Src, Lck, and Hck, leading to broad downstream suppression of STAT5, FAK, and Akt.

Part 3: Handling & Stability (FAQ)

Q: Can I use the D3 version for cell culture to "trace" the drug? A: NO.

• Cost: It is exponentially more expensive.

• No Biological Gain: The deuterium does not alter the binding affinity (IC50) or the off-target profile.

• Risk: You risk introducing analytical impurities (D0) that complicate results without adding biological insight. Use the D3 form only as a spike-in standard for mass spectrometry lysates.

Q: How do I store the Trihydrochloride salt to prevent degradation? A:

• Solid State: -20°C, desiccated. The trihydrochloride salt is hygroscopic. Moisture uptake leads to hydrolysis and concentration errors.

• Solution: Dissolve in DMSO. Avoid protic solvents (water/methanol) for long-term storage of the D3 standard to prevent potential (though slow) deuterium exchange at acidic pH.

References

• Wilson, M. B., et al. (2002).[4] "Selective pyrrolo-pyrimidine inhibitors reveal a necessary role for Src family kinases in Bcr-Abl signal transduction and oncogenesis."[2][4][5] Oncogene, 21(53), 8075-8088.[2][4] Retrieved from [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Retrieved from [Link]

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]

A 419259 Trihydrochloride-D3 assay variability and reproducibility

Assay Variability & Reproducibility Guide

Status: Operational | Role: Senior Application Scientist | Last Updated: 2026-02-22[1]

Executive Summary: The Technical Context

A-419259 Trihydrochloride is a potent pyrrolo-pyrimidine inhibitor targeting Src family kinases (Hck, Lck, Src).[1] The -D3 analog is its stable isotope-labeled internal standard (IS), utilized primarily in LC-MS/MS bioanalysis to normalize extraction efficiency and ionization variability.[1]

The Core Problem: Users often report high variability (%CV > 15%) or retention time shifts when using the Trihydrochloride-D3 salt. This is rarely a defect in the molecule but rather a physicochemical mismatch between the hygroscopic salt form and reverse-phase chromatography dynamics .

This guide bypasses generic advice to address the specific mechanistic failures of this assay system.

Pre-Analytical Variables: Storage & Solubilization[1]

CRITICAL WARNING: The "Trihydrochloride" (3HCl) designation is not a trivial detail. It renders the molecule significantly more hygroscopic and prone to hydrolysis than the free base.

Troubleshooting Q&A: Stock Solution Stability

Q: My IS signal intensity drops by >20% over 24 hours. Is the compound degrading? A: Likely, yes. But it is probably due to solvent-induced instability rather than thermal degradation.[1]

• Mechanism: Pyrrolo-pyrimidines can undergo slow ring opening or oxidation in protic solvents (Methanol/Water) if left at room temperature.[1]

• The Fix:

  • Solvent Choice: Dissolve the primary stock in anhydrous DMSO . Avoid Methanol for the primary stock.

  • Acidification: The 3HCl salt is acidic. If diluting into water, ensure the pH remains < 6.0. Neutral/Basic pH can precipitate the free base or accelerate oxidation.

  • Freeze/Thaw: Aliquot immediately. Do not exceed 3 freeze-thaw cycles.[1]

Q: I weighed 1.0 mg, but my concentration seems low. Why? A: Hygroscopic Error. The 3HCl salt absorbs atmospheric moisture rapidly. If you weighed it on an open balance, you likely weighed 10-15% water mass.[1]

• Protocol: Equilibrate the vial to room temperature in a desiccator before opening. Dissolve the entire contents of the vial by adding solvent directly to the manufacturer's vial (Quantitative Transfer), rather than weighing out powder.

LC-MS/MS Assay Optimization: The Deuterium Isotope Effect

In Reverse-Phase LC (RPLC), deuterated isotopologues (D3) are slightly less lipophilic than their non-deuterated (D0) counterparts.[1] This causes the D3 peak to elute slightly earlier than the analyte.

The "Matrix Effect Mismatch" Phenomenon

If the D3 IS elutes 0.1–0.2 minutes earlier than the analyte, it may land in a suppression zone (e.g., phospholipids) that the analyte avoids. This destroys the IS's ability to "track" the analyte, leading to high %CV.

Diagnostic Workflow: Is Your IS Tracking?

Use the following Graphviz workflow to diagnose separation issues.

Figure 1: Diagnostic logic for identifying Deuterium Isotope Effects in LC-MS/MS.

Isotopic Purity & Cross-Talk

A common source of "phantom" analyte signal is Isotopic Impurity . If your D3 standard contains 0.5% D0 (unlabeled drug), you will quantify that impurity as "drug" in your blanks and LLOQ samples.

Troubleshooting Q&A: Signal Interference

Q: I see a peak for A-419259 in my double blanks (matrix + IS only). Is it carryover? A: It could be carryover, but it is more likely Cross-Signal Contribution .

• Test: Inject a neat solution of the IS (D3) at the working concentration. Monitor the transition for the Analyte (D0).

• Calculation:

  [1]

• Threshold: If Contribution > 20% of your LLOQ signal, your assay sensitivity is limited by the purity of your standard, not the instrument.

Q: Can I fix this without buying a new lot? A: No. You must either:

• Increase the LLOQ of your assay (raise the floor).

• Reduce the concentration of IS added (lowering the absolute amount of impurity added), though this risks linearity issues.

Biological Matrix & Extraction Protocols

A-419259 is a kinase inhibitor, meaning it is lipophilic (LogP ~4-5) but the 3HCl salt is polar.[1] This duality confuses extraction strategies.

Recommended Extraction Protocol (Protein Precipitation)

Do not use pure methanol, as it may not break protein binding efficiently for this specific inhibitor.

Step	Action	Rationale
1. Aliquot	50 µL Plasma/Serum	Small volume reduces matrix load.[1]
2. IS Spike	Add 10 µL A-419259-D3 (in 50:50 MeOH:H2O)	Critical: Do not use 100% aqueous IS; the drug may precipitate.
3.[1] Precipitate	Add 200 µL Acetonitrile with 0.1% Formic Acid	Acid breaks protein binding; ACN precipitates proteins harder than MeOH.
4. Vortex	High speed, 5 mins	Essential to release drug from Src kinase/protein complexes.
5. Centrifuge	4,000g @ 4°C for 15 mins	Cold temp prevents degradation.
6. Dilute	Transfer supernatant, dilute 1:1 with Water	Vital: Injecting 100% ACN causes peak fronting/splitting.

Summary of Key Specifications

Parameter	Specification / Recommendation
Molecular Weight	592.01 g/mol (Salt)
Solubility	DMSO (20 mg/mL), Water (50 mg/mL - unstable)
Polarity	Amphiphilic (Lipophilic core, Polar salt shell)
Mass Shift	+3 Da (D3 vs D0)
Primary Failure Mode	Hygroscopic weighing error & Isotope Effect (RT shift)

References

• FDA Center for Drug Evaluation and Research. (2018).[1] Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration.[2][3][4][5] [Link]

• Wang, S., & Cyronak, M. (2013). Internal Standard Variability: Root Cause Investigation and Practical Considerations. Bioanalysis. [Link]

• Ye, X., et al. (2009). The Deuterium Isotope Effect in HPLC: Implications for the Use of Deuterated Internal Standards in Quantitation. Journal of Chromatography B. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Federal Register :: Bioanalytical Method Validation; Guidance for Industry; Availability [federalregister.gov]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. labs.iqvia.com [labs.iqvia.com]
• 5. resolvemass.ca [resolvemass.ca]

A 419259 Trihydrochloride-D3 interference with assay reagents

Technical Support Center: A-419259 Trihydrochloride-D3

Status: Operational Subject: Troubleshooting Assay Interference & Reagent Compatibility Last Updated: February 22, 2026 Reference Molecule: A-419259 (RK-20449) Trihydrochloride-D3 [Internal Standard][1]

Executive Summary

A-419259 Trihydrochloride-D3 is the deuterated salt form of the potent Src family kinase (SFK) inhibitor A-419259.[1] While primarily used as an Internal Standard (IS) for LC-MS/MS quantification, users frequently encounter "interference" that is often misattributed to compound impurity.[1]

This guide addresses the three most common interference vectors:

• Mass Spectrometry Cross-Talk: Signal bleed between the analyte and the deuterated standard.

• Optical Interference: Autofluorescence of the pyrrolo-pyrimidine scaffold affecting FRET/FP assays.

• pH-Driven Artifacts: The high acidity of the trihydrochloride salt disrupting enzymatic buffers.[1]

Module 1: LC-MS/MS Quantification Issues

Context: You are using A-419259-D3 as an internal standard to quantify A-419259 in biological matrices.

Q1: Why do I see a signal for A-419259 in my "Blank + IS" samples? (Signal Cross-Talk)

Diagnosis: This is likely due to Isotopic Impurity or Fragmentation Overlap , not sample contamination. Technical Explanation: Deuterated standards are rarely 100% isotopically pure.[1] A small fraction (e.g., 0.5%) may remain as D0 (unlabeled). Additionally, if the collision energy is too high, the D3 label (often on the piperazine or cyclohexyl ring) might be lost during fragmentation, producing a daughter ion identical to the unlabeled drug.

Troubleshooting Protocol:

• Check Isotopic Purity: Inject the D3 standard alone at high concentration.[1] Monitor the transition for the unlabeled (D0) drug.

  • Acceptance Criteria: The D0 response in the D3-only injection must be <20% of the LLOQ (Lower Limit of Quantification) of your analyte.

• Optimize MRM Transitions:

  • Avoid transitions that involve the loss of the deuterated moiety. Ensure the daughter ion retains the D3 label.

  • Example: If the D3 is on the N-methyl piperazine, select a fragment ion that includes this ring.

Q2: The Retention Time (RT) of my D3 standard does not perfectly match the Analyte.

Diagnosis: Deuterium Isotope Effect. Technical Explanation: Deuterium (

) is slightly more lipophilic than Hydrogen ( ) due to the lower zero-point vibrational energy of the C-D bond, which shortens the bond length. In high-resolution Reverse Phase Chromatography (RPC), the deuterated standard often elutes slightly earlier than the unlabeled analyte.[1]

Solution:

• Do not force peak integration: Allow for a slight RT shift (typically 0.05 – 0.2 min).

• Window Adjustment: Widen the expected RT window in your integration software (e.g., Analyst, MassLynx) to capture the D3 peak without manual intervention.

Module 2: Biochemical & Optical Assay Interference

Context: You are using A-419259 (or the D3 version as a control) in kinase binding or activity assays.

Q3: My TR-FRET or FP assay shows high background noise or "negative inhibition."

Diagnosis: Compound Autofluorescence. Technical Explanation: A-419259 is built on a pyrrolo[2,3-d]pyrimidine scaffold.[2][3][4] This heterocyclic structure can exhibit intrinsic fluorescence in the UV-Blue region (Excitation ~300-350 nm; Emission ~380-450 nm).[1]

• Impact: If your assay uses a blue-shifted donor (e.g., Europium cryptate) or coumarin-based dyes, the compound's fluorescence can bleed into the detection channel, masking the FRET signal.

Corrective Workflow:

• Spectral Scan: Run an emission scan of A-419259 (10 µM in buffer) to confirm overlap with your assay's fluorophores.[1]

• Switch Dyes: Move to Red-Shifted dyes (e.g., Alexa Fluor 647, APC, or Cy5) where the pyrrolo-pyrimidine does not fluoresce.[1]

• Background Subtraction:

  • Include a "Compound Only" control well (Compound + Buffer + Reagents, NO Enzyme). Subtract this value from your experimental wells.

Q4: The IC50 shifts dramatically when I change the readout method (e.g., ADP-Glo vs. FRET).

Diagnosis: Interference with Coupling Enzymes (Luciferase/Diaphorase). Technical Explanation: In coupled assays like ADP-Glo, the inhibitor might unintentionally inhibit the detection enzymes (Luciferase) rather than the target kinase (Src/Lck).

• Validation: Perform a "Reagent Control" experiment. Add the inhibitor after the kinase reaction is complete but before the detection reagent. If the signal drops, the compound is interfering with the detection chemistry.

Module 3: Physicochemical Handling (Solubility & pH)

Context: Preparing stocks and working solutions.[5]

Q5: My enzyme activity dies immediately upon adding the compound, even at low concentrations.

Diagnosis: pH Shock (The "Trihydrochloride" Trap). Technical Explanation: A-419259 Trihydrochloride contains 3 molar equivalents of HCl.[1]

• Dissolving it in unbuffered water creates a highly acidic solution (pH < 3.0).[1]

• Adding this directly to a low-capacity buffer (e.g., 10 mM Tris) can drop the assay pH below the enzyme's optimal range (pH 7.4), causing denaturation or precipitation of assay components (like Mg2+ or ATP).

Preparation Protocol:

Solvent	Solubility Limit	Notes
DMSO	~10–16 mg/mL	Recommended. Dilute into buffered media.[1]
Water	>15 mg/mL	Caution. Resulting solution is pH ~2-3.[1] Must be neutralized.

| Ethanol | ~24 mg/mL | Good for evaporation protocols.[1] |

Step-by-Step Neutralization:

• Prepare a 10 mM stock in DMSO.[1][2][5]

• For the intermediate dilution (e.g., 100 µM), use a strong buffer (e.g., 100 mM HEPES or PBS, pH 7.4) rather than water.

• Check pH with a micro-strip if using concentrations >50 µM in the final assay.

Visual Troubleshooting Logic

Figure 1: Assay Interference Decision Matrix

Caption: Logical flow to identify whether the issue is chemical (pH), optical (fluorescence), or analytical (MS cross-talk).

Figure 2: LC-MS/MS Cross-Talk Mechanism

Caption: How fragmentation can cause D3 Internal Standards to interfere with analyte quantification if MRM transitions are not selected carefully.

References

• Metwally, K., et al. (2024).[4] Pyrrolo[2,3-d]pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review. Current Medicinal Chemistry. Retrieved from [Link]

• Chromatography Online. (2021). The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in LC-MS. Retrieved from [Link]

Sources

• 1. A-419259 trihydrochloride ≥98% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Synthesis and evaluation of FAK inhibitors with a 5-fluoro-7H-pyrrolo[2,3-d]pyrimidine scaffold as anti-hepatocellular carcinoma agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrrolo[2,3-D]Pyrimidines as EGFR and VEGFR Kinase Inhibitors: A Comprehensive SAR Review - Metwally - Current Medicinal Chemistry [rjraap.com]
• 5. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Kinase Selectivity Profile of A-419259 Trihydrochloride-D3

For researchers in kinase-driven drug discovery, the selection of a potent and selective inhibitor is paramount. A-419259, a second-generation pyrrolo-pyrimidine, has emerged as a powerful tool for interrogating the function of Src family kinases (SFKs).[1][2][3][4] This guide provides an in-depth comparative analysis of the kinase selectivity profile of A-419259 Trihydrochloride-D3, offering a critical evaluation against other well-characterized kinase inhibitors to inform experimental design and interpretation.

Introduction to A-419259 and the Src Family Kinase Landscape

A-419259 is a potent, ATP-competitive inhibitor with high affinity for several members of the Src family kinases, a group of non-receptor tyrosine kinases that play crucial roles in regulating a multitude of cellular processes, including proliferation, differentiation, survival, and migration. Dysregulation of SFK activity is a hallmark of various cancers, making them attractive therapeutic targets. A-419259 has demonstrated significant efficacy in preclinical models of Chronic Myelogenous Leukemia (CML) and Acute Myeloid Leukemia (AML) by inducing apoptosis and inhibiting proliferation of malignant cells.[1][2][5][6][7]

The core value of a chemical probe like A-419259 lies in its selectivity. An ideal inhibitor would potently inhibit its intended target(s) with minimal off-target effects, thereby providing clear, interpretable results. This guide will dissect the selectivity of A-419259, placing it in the context of other inhibitors targeting SFKs and related pathways.

Comparative Kinase Selectivity Profile

To provide a clear and objective comparison, the following table summarizes the inhibitory activity (IC50 values) of A-419259 and a selection of alternative kinase inhibitors against key Src family kinases and other relevant kinases. The choice of comparators is deliberate: PP2 as a classic SFK inhibitor, Saracatinib and Bosutinib as dual Src/Abl inhibitors with broader profiles, and Dasatinib as a multi-kinase inhibitor to highlight the spectrum of selectivity.

Kinase	A-419259 (nM)	PP2 (nM)	Saracatinib (AZD0530) (nM)	Bosutinib (nM)	Dasatinib (nM)
Src	9[1][3][8]	5	11	1.2	<1
Lck	<3[1][3][8]	4	11	-	<1
Lyn	<3[1][3][8]	-	-	-	<1
Hck	11.26[5]	-	-	-	-
c-Abl	3000[3][5]	>1000	27	1	<1
PKC	>33000[5]	-	-	-	-

Note: IC50 values are compiled from various sources and should be considered as representative. Direct comparison is most accurate when data is generated from the same experimental conditions.

As the data illustrates, A-419259 exhibits remarkable potency against Src, Lck, and Lyn, with IC50 values in the low nanomolar range.[1][3][8] Its selectivity for SFKs over the closely related c-Abl kinase is a key differentiator, with a more than 300-fold difference in potency.[3][5] This makes A-419259 a more precise tool for studying SFK-specific functions compared to broader-spectrum inhibitors like Saracatinib, Bosutinib, and Dasatinib, which potently inhibit both Src and Abl kinases. While PP2 also shows good selectivity for SFKs over Abl, A-419259 demonstrates comparable or superior potency against the tested SFK members.

Signaling Pathway Context: The Role of Src Family Kinases

To fully appreciate the utility of a selective SFK inhibitor like A-419259, it is essential to understand the central role of these kinases in cellular signaling. The following diagram illustrates a simplified signaling cascade involving Src.

Caption: Simplified Src signaling pathway and the inhibitory action of A-419259.

This diagram highlights how Src acts as a critical node, integrating signals from cell surface receptors to regulate key downstream pathways such as the Ras/MAPK and PI3K/Akt pathways, ultimately impacting fundamental cellular functions. The high selectivity of A-419259 allows researchers to dissect the specific contributions of SFKs to these complex signaling networks with greater confidence.

Experimental Protocol: In Vitro Kinase Selectivity Profiling

To empirically determine the selectivity profile of a kinase inhibitor, a robust and reproducible experimental workflow is essential. The following is a generalized, step-by-step protocol for an in vitro kinase assay, which can be adapted for various kinase targets and inhibitor concentrations.

Caption: Workflow for an in vitro kinase selectivity profiling assay.

Detailed Methodology:

• Reagent Preparation:

  • Reconstitute purified, active kinases, peptide or protein substrates, and ATP to their desired stock concentrations in an appropriate assay buffer (e.g., 40 mM Tris-HCl, pH 7.4, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Dissolve A-419259 Trihydrochloride-D3 in 100% DMSO to create a high-concentration stock solution.

• Inhibitor Dilution Series:

  • Perform a serial dilution of the A-419259 stock solution in DMSO to generate a range of concentrations for IC50 determination (e.g., 10-point, 3-fold dilutions).

  • Further dilute the DMSO series into the assay buffer to the desired final assay concentrations.

• Assay Plate Setup:

  • In a 384-well plate, add the kinase and substrate to all wells.

  • Add the diluted A-419259 or vehicle control (DMSO) to the appropriate wells.

  • Include "no kinase" and "no substrate" controls for background correction.

• Kinase Reaction Initiation:

  • Initiate the kinase reaction by adding ATP to all wells. The final ATP concentration should be at or near the Km for each specific kinase to ensure accurate IC50 determination.

  • Incubate the plate at a controlled temperature (typically 30°C) for a predetermined time, ensuring the reaction is in the linear range.

• Reaction Termination and Detection:

  • Stop the kinase reaction and detect the product. A common method is the ADP-Glo™ Kinase Assay (Promega), which measures the amount of ADP produced.

  • Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

  • Add the Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase reaction.

  • Read the luminescence signal on a plate reader.

• Data Analysis:

  • Subtract the background luminescence from all data points.

  • Normalize the data, setting the vehicle control as 100% activity and the high-concentration inhibitor as 0% activity.

  • Plot the normalized activity versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

This self-validating system, with its multiple controls, ensures the reliability of the generated selectivity data.

Conclusion: A-419259 as a Selective Tool for SFK Research

A-419259 Trihydrochloride-D3 stands out as a highly potent and selective inhibitor of Src family kinases. Its favorable selectivity profile, particularly its discrimination against c-Abl, makes it a superior tool for dissecting the specific roles of SFKs in health and disease compared to more promiscuous inhibitors. When utilized with robust and well-controlled experimental methodologies, A-419259 can provide invaluable insights for researchers in oncology, immunology, and other fields where Src family kinases are key players.

References

• Network of Cancer Research. A 419259 is a Potent Src Inhibitor. [Link]

• Wilson, M.B., et al. (2002). Selective pyrrolo-pyrimidine inhibitors reveal a necessary role for Src family kinases in Bcr-Abl signal transduction and oncogenesis. Oncogene, 21(53), 8075-8088.
• Saito, Y., et al. (2015). Constitutive activation of the Src-family kinases Fgr and Hck enhances the tumor burden of acute myeloid leukemia cells in immunocompromised mice. Journal of Biological Chemistry, 290(15), 9887-9899.
• Uitdehaag, J. C., & Zaman, G. J. (2012). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. British journal of pharmacology, 166(3), 829–846.

• Blood. (2021). The HCK/BTK inhibitor KIN-8194 is active in MYD88-driven lymphomas and overcomes mutated BTKCys481 ibrutinib resistance. [Link]

• van der Meer, T., et al. (2014). A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Future medicinal chemistry, 6(1), 51-66.
• Pene-Dumitrescu, T., et al. (2008). An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259. Oncogene, 27(56), 7055–7069.

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• 2. cancer-research-network.com [cancer-research-network.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. A 419259 trihydrochloride | Src Kinases | Tocris Bioscience [tocris.com]
• 7. An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]

In Vivo Validation of A-419259 Trihydrochloride-D3 Anti-Tumor Activity

Executive Summary & Strategic Rationale

This guide outlines the validation framework for A-419259 Trihydrochloride-D3 , a stable isotope-labeled analog of the potent pyrrolo-pyrimidine Src Family Kinase (SFK) inhibitor, A-419259.

While often utilized as an internal standard for mass spectrometry, the deuterated form (D3) is increasingly evaluated in "deuterium switch" programs to assess potential Kinetic Isotope Effects (KIE) . The core objective of this validation is to determine if the deuterium substitution confers metabolic stability advantages (improved

) while retaining the sub-nanomolar potency of the parent compound against Hck, Lck, and Src in AML (Acute Myeloid Leukemia) and CML models.

The "Biobetter" Hypothesis

The D3 modification typically targets metabolic hotspots (e.g., N-methyl groups on the piperazine ring). If the C-D bond cleavage is the rate-limiting step in metabolism (specifically CYP450-mediated oxidative demethylation), A-419259-D3 may exhibit reduced clearance compared to the parent, potentially allowing for lower dosing frequencies or higher sustained exposure.

Mechanistic Grounding: The SFK Signaling Axis

A-419259 functions by binding to the ATP-binding pocket of SFKs in their active conformation. In myeloid leukemias (AML/CML), Hck and Lck are critical for downstream signaling of oncogenic drivers like BCR-ABL and FLT3.

Pathway Visualization

The following diagram illustrates the intervention point of A-419259 within the oncogenic signaling cascade.

Figure 1: Mechanism of Action. A-419259-D3 blocks SFK-mediated phosphorylation of STAT5, severing the link between oncogenic drivers (BCR-ABL) and survival signals.

Comparative Analysis: A-419259-D3 vs. Alternatives

To validate the product, it must be benchmarked against the non-deuterated parent and the clinical standard, Dasatinib.

Feature	A-419259-D3 (Test Article)	A-419259 (Parent)	Dasatinib (Clinical Benchmark)	PP2 (Research Tool)
Primary Targets	Hck, Lck, Src	Hck, Lck, Src	BCR-ABL, Src, c-Kit	Lck, Fyn
Potency (IC50)	< 3 nM (Lck/Lyn)	< 3 nM (Lck/Lyn)	< 1 nM (Broad)	~ 4-5 nM
Metabolic Stability	High (Potential KIE)	Moderate	Moderate (CYP3A4 substrate)	Low (Poor in vivo PK)
Selectivity	High for SFKs over Abl	High for SFKs over Abl	Dual Src/Abl Inhibitor	Moderate
In Vivo Dose	30 mg/kg BID (Proposed)	30 mg/kg BID	10-25 mg/kg QD/BID	Not recommended for efficacy
Primary Use	PK Validation / Biobetter	Lead Optimization	Clinical Therapy (CML/ALL)	In vitro mechanistic studies

Key Differentiator: A-419259 is distinct from Dasatinib because it retains potency against CML cells that may be resistant to direct BCR-ABL inhibition, by targeting the downstream Hck/Lck requirement. The D3 variant aims to extend the in vivo residence time of this effect.

In Vivo Validation Protocol

Experimental Model: Mouse Xenograft (AML/CML) Cell Line: K562 (CML) or MV4-11 (AML) Route: Oral Gavage (PO) or Intraperitoneal (IP)

Phase A: Formulation (Critical Step)

A-419259 salts are hydrophobic. Proper vehicle selection is mandatory to avoid precipitation-induced toxicity or poor bioavailability.

• Stock Solution: Dissolve A-419259-D3 in DMSO (20 mg/mL).

• Vehicle Preparation (Validated):

  • 5% DMSO (containing drug)[1]

  • 40% PEG300

  • 5% Tween 80

  • 50% ddH2O Order of addition is crucial: DMSO

    PEG300 Tween 80 Water.[1] Vortex between steps to ensure a clear solution.

Phase B: Experimental Workflow

Figure 2: Validation Workflow. A comparative study design ensuring head-to-head evaluation of the deuterated compound against the parent.

Phase C: Dosing & Sampling

• Dose: 30 mg/kg, BID (Twice Daily).

• PK Sampling: Collect plasma at 0.5, 1, 2, 4, 8, and 12 hours post-dose on Day 1 and Day 21.

• Endpoint: Euthanize when control tumors reach 2000 mm³. Harvest tumors for Western Blot (p-Src/p-STAT5) to confirm target engagement.

Data Interpretation & Success Criteria

To validate A-419259-D3 as a superior or equivalent agent, analyze the data using the following criteria:

Pharmacokinetic (PK) Profile (The Deuterium Effect)

Compare the Area Under the Curve (AUC) and Half-life (

).

• Success: A-419259-D3 shows a statistically significant increase in AUC or

  compared to the parent A-419259. This confirms the "Metabolic Switching" hypothesis (reduced CYP metabolism).

• Failure: PK profiles are superimposable. (Implies metabolic cleavage is not at the deuterated site, or C-H bond breaking is not rate-limiting).

Anti-Tumor Efficacy (TGI)

Calculate Tumor Growth Inhibition (TGI):

• Validation: TGI > 50% is typically required for active compounds.

• Equivalence: The D3 variant must achieve equal or greater TGI than the parent. If PK is improved, you may observe superior efficacy at the same dose, or equivalent efficacy at a lower dose.[2]

Biomarker Suppression

Western blot analysis of tumor lysates must show reduction in p-Lck (Tyr394) and p-STAT5 (Tyr694) . If the D3 compound fails to suppress these despite high plasma levels, it indicates a loss of binding affinity due to structural changes (unlikely with isotopic substitution, but must be verified).

References

• Original Characterization of A-419259: Wilson, M. B., et al. (2002).[3][4] "Selective pyrrolo-pyrimidine inhibitors reveal a necessary role for Src family kinases in Bcr-Abl signal transduction and oncogenesis."[3][4][5] Oncogene.

• In Vivo AML Efficacy & Dosing: Saito, Y., et al. (2013). "A pyrrolo-pyrimidine derivative targets human primary AML stem cells in vivo."[4][6] Science Translational Medicine.

• Hck/Lck Target Validation in CML: Pene-Dumitrescu, T., et al. (2008). "An inhibitor-resistant mutant of Hck protects CML cells against the antiproliferative and apoptotic effects of the broad-spectrum Src family kinase inhibitor A-419259." Oncogene.

• Deuterium Kinetic Isotope Effect (General Principles): Gant, T. G. (2014). "Using deuterium in drug discovery: leaving the label in the drug." Journal of Medicinal Chemistry.

• Dasatinib Comparative Data: Lombardo, L. J., et al. (2004).[7] "Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity." Journal of Medicinal Chemistry.

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• 2. isotope.com [isotope.com]
• 3. caymanchem.com [caymanchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Constitutive activation of the Src-family kinases Fgr and Hck enhances the tumor burden of acute myeloid leukemia cells in immunocompromised mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of A 419259 Trihydrochloride-D3

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of A 419259 Trihydrochloride-D3, a potent, deuterated Src family kinase inhibitor. As a compound with high biological activity at nanomolar concentrations, it necessitates rigorous safety protocols to protect researchers, support staff, and the environment.[1][2] This guide is designed for drug development professionals, researchers, and scientists, moving beyond a simple checklist to explain the rationale behind each critical step, ensuring a culture of safety and scientific integrity.

Core Principle: Hazard Identification and Risk Mitigation

A 419259 Trihydrochloride-D3 is a potent active pharmaceutical ingredient (API) designed to elicit a biological response at very low concentrations.[3][4] The primary risk is not from the stable, non-radioactive deuterium isotopes but from the pharmacological activity of the parent molecule. Due to its high potency, any uncontrolled release or exposure carries significant risk. Therefore, all waste generated, regardless of concentration, must be presumed to be hazardous.

Key Hazard Considerations:

• High Potency: As an inhibitor of key cellular kinases, accidental exposure could have unintended biological effects. The toxicological properties of the deuterated form have not been fully investigated, mandating that it be treated as a substance of unknown but high toxicity.[5][6]

• Physical State: The compound is a water-soluble solid. This makes it prone to forming dust particles when handled as a powder and readily soluble in aqueous waste streams.

• Deuteration: While the deuterium atoms do not add radiological hazards, they make the compound a valuable and specialized reagent.[7] Isotopic purity should be maintained during handling, and waste streams containing deuterated compounds must be segregated and treated as hazardous chemical waste.

Engineering Controls and Personal Protective Equipment (PPE): Your First Line of Defense

To mitigate the risks of aerosol generation and accidental contact, all handling and disposal preparation steps must be conducted within certified engineering controls.

Control/PPE	Specification & Rationale
Primary Engineering Control	Certified Chemical Fume Hood: All weighing, reconstituting, and aliquoting of the solid compound, as well as the preparation of waste, must be performed in a fume hood to contain aerosols and dust.
Secondary Containment	Glove Box/Isolator: For handling larger quantities (>1g) or for procedures with a high risk of aerosolization, a glove box or containment isolator provides a superior level of protection.[8]
Eye Protection	Safety Goggles: Must be worn at all times to protect against splashes of liquid waste or contact with solid particles.
Hand Protection	Double Gloving (Nitrile): Wear two pairs of chemical-resistant nitrile gloves. The outer pair should be removed and disposed of as solid hazardous waste immediately after handling the compound or its waste. This prevents the contamination of common surfaces.[5]
Body Protection	Dedicated Lab Coat: A lab coat, preferably with elastic cuffs, should be designated for potent compound work and laundered professionally. It should not be worn outside the laboratory area.

The Disposal Workflow: A Step-by-Step Protocol

Proper disposal is a systematic process of segregation, collection, and documentation. Never mix waste streams unless explicitly instructed by your institution's safety office.

Step 1: Waste Stream Segregation

The fundamental rule is to segregate waste based on its physical and chemical state. The following diagram outlines the decision process for correctly routing waste generated from experiments involving A 419259 Trihydrochloride-D3.

Caption: Waste segregation decision tree for A 419259 Trihydrochloride-D3.

Step 2: Collection of Solid Waste

This stream includes all contaminated disposable materials.

• Designate a Container: Use a dedicated, sealable container (e.g., a rigid plastic tub with a lid or a heavy-duty sealable bag).

• Labeling: Clearly label the container: "HAZARDOUS CHEMICAL WASTE - POTENT COMPOUND " and list "A 419259 Trihydrochloride-D3".

• Collection: Place all contaminated items, such as pipette tips, microfuge tubes, weighing papers, and the outer pair of gloves, directly into this container.

• Final Disposal: Once full, seal the primary container and place it inside a second, larger hazardous waste bag (double-bagging) for pickup by your institution's Environmental Health and Safety (EHS) department.[9]

Step 3: Collection of Liquid Waste

Liquid waste must be segregated into aqueous and organic streams.

• Select Appropriate Containers: Use separate, clearly labeled, and chemically compatible (e.g., polyethylene) containers for aqueous and organic waste. Never use a single container for both.

• Labeling:

  • Aqueous: "HAZARDOUS AQUEOUS WASTE - A 419259 Trihydrochloride-D3 ".

  • Organic: "HAZARDOUS ORGANIC WASTE - A 419259 Trihydrochloride-D3 in [Specify Solvent, e.g., DMSO] ".

• Collection: Carefully pour or pipette all solutions containing the compound, including initial rinses from glassware, into the correct container.

• Storage: Keep waste containers sealed when not in use and store them in secondary containment (e.g., a chemical-resistant tray) to prevent spills.

Step 4: Decontamination of Reusable Items and Work Surfaces

Effective decontamination is crucial to prevent cross-contamination and accidental exposure.

• Initial Rinse: Triple-rinse all contaminated glassware (beakers, flasks) with an appropriate solvent (e.g., water for aqueous solutions, or a solvent like ethanol or isopropanol followed by water).

• Collect Rinsate: The first two rinses are considered hazardous and must be collected into the appropriate liquid waste container (aqueous or organic). The third rinse can typically be disposed of down the drain, but this should be verified with your EHS office.

• Final Wash: Proceed with a standard laboratory washing procedure (detergent, water, final rinse).

• Work Surfaces: After completing your work, wipe down the entire interior surface of the fume hood with a suitable solvent (e.g., 70% ethanol) and dispose of the wipe as solid hazardous waste.

Step 5: Disposal of the Original Manufacturer's Container

Even an "empty" container holds residual potent compound.

• Decontaminate: Triple-rinse the empty vial with a suitable solvent.

• Collect Rinsate: Collect all rinsate as hazardous liquid waste.

• Deface Label: Completely obscure or remove the original manufacturer's label.

• Dispose: The rinsed and defaced container can now be disposed of as regular laboratory glass waste.

Emergency Procedures: Spill Management

Preparedness is essential. All labs handling this compound must have a designated spill kit and trained personnel.

For a Small Spill (<5 mL or <1 g) within a Fume Hood:

• Alert Personnel: Notify others in the immediate area.

• Contain: Use absorbent pads from a chemical spill kit to cover the spill. Do not create dust. If a solid, gently cover with a wetted absorbent pad.

• Clean: Working from the outside in, carefully clean the area. Place all contaminated materials into the solid hazardous waste container.

• Decontaminate: Wipe the area with a suitable solvent and dispose of the wipe as solid waste.

• Report: Report the incident to your lab supervisor and EHS office as per institutional policy.[10]

For a Large Spill (>5 mL or >1 g) or Any Spill Outside a Fume Hood:

• EVACUATE: Immediately evacuate the area.

• ALERT: Notify your lab supervisor and call your institution's emergency number or EHS office. Do not attempt to clean the spill yourself.[10]

• SECURE: Prevent entry into the area until the emergency response team arrives.

The Final Authority: Your EHS Department

This guide provides a framework based on established best practices. However, all chemical waste disposal is governed by institutional, local, and national regulations.[11] Your institution's Environmental Health and Safety (EHS) department is the ultimate authority.

Always consult your EHS office to:

• Confirm specific labeling and container requirements.

• Schedule a hazardous waste pickup.

• Clarify any uncertainties regarding waste segregation or disposal procedures.

By integrating these procedures into your standard laboratory workflow, you ensure a foundation of safety and compliance, demonstrating a commitment to responsible scientific research.

References

• Benchchem. Navigating the Isotopic Landscape: A Technical Guide to the Safe Handling of Deuterated Compounds. Benchchem. Accessed February 22, 2026.
• R&D Systems. A 419259 trihydrochloride | Src Family Kinase Inhibitors: Tocris Bioscience. R&D Systems. Accessed February 22, 2026.
• Benchchem. Safe Disposal of Dideuteriomethanone: A Comprehensive Guide for Laboratory Professionals. Benchchem. Accessed February 22, 2026.
• Agno Pharmaceuticals. Potent Compound Handling Operations: Exposure To APIs. Agno Pharmaceuticals. Accessed February 22, 2026.
• MedChemExpress. A 419259 trihydrochloride (RK 20449 trihydrochloride) | Src Inhibitor. MedChemExpress. Accessed February 22, 2026.
• Selleck Chemicals. A 419259 trihydrochloride | CAS 1435934-25-0. Selleck Chemicals. Accessed February 22, 2026.
• Synergy Recycling. Disposal of deuterium (D₂). Synergy Recycling. Accessed February 22, 2026.
• National Center for Biotechnology Information. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf. National Institutes of Health. Accessed February 22, 2026.
• WIT Press. Handling of high potency drugs: process and containment. WIT Press. Accessed February 22, 2026.
• Eurofins. The challenge of handling highly potent API and ADCs in analytical chemistry. Eurofins. Accessed February 22, 2026.
• University of Connecticut. Policies, Procedures, and Forms: Chem Safety | Environmental Health and Safety. University of Connecticut. Accessed February 22, 2026.
• Merck. SAFETY DATA SHEET. Merck. Accessed February 22, 2026.
• Sigma-Aldrich. SAFETY DATA SHEET. Sigma-Aldrich. Accessed February 22, 2026.
• Selleck Chemicals. A 419259 | Src inhibitor | CAS 364042-47-7. Selleck Chemicals. Accessed February 22, 2026.
• Cayman Chemical. A-419259 (RK-20449, CAS Number: 364042-47-7). Cayman Chemical. Accessed February 22, 2026.
• SAFETY D
• Sigma-Aldrich. • SAFETY DATA SHEET. Sigma-Aldrich. Accessed February 22, 2026.
• ZEOCHEM. Deuterium Labeled Compounds. ZEOCHEM. Accessed February 22, 2026.
• Chemical Waste Name or Mixtures: Listed Characteristic Additional Info Disposal Notes (-). Accessed February 22, 2026.
• Tocris Bioscience. A 419259 trihydrochloride | Src Kinases. Tocris Bioscience. Accessed February 22, 2026.
• Cayman Chemical. A-419259 (hydrochloride) (RK-20449, CAS Number: 1435934-25-0). Cayman Chemical. Accessed February 22, 2026.
• Duke University. Safe Handling of Hazardous Drugs. Duke Occupational & Environmental Safety Office. Accessed February 22, 2026.

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